3-Chloro-4-fluoro-2'-methoxybenzophenone

• CAS: 750633-57-9

Core Science & Biosynthesis

Comprehensive Structural Elucidation of 3-Chloro-4-fluoro-2'-methoxybenzophenone: A Multi-Modal Analytical Guide

Executive Summary & Structural Rationale

In modern pharmaceutical development, halogenated and methoxylated benzophenones frequently serve as critical pharmacophores and advanced intermediates for active pharmaceutical ingredients (APIs). 3-Chloro-4-fluoro-2'-methoxybenzophenone (CAS: 750633-57-9)[1] is a prime example of a highly functionalized diaryl ketone. With a molecular formula of C₁₄H₁₀ClFO₂ and a molecular weight of 264.68 g/mol [2], its structural integrity must be rigorously verified before downstream synthetic applications.

From an electronic perspective, the molecule is divided into two distinct domains connected by a carbonyl bridge:

• Ring A (3-chloro-4-fluorophenyl): The halogens exert a strong inductive electron-withdrawing effect (-I), which deshields the local protons and carbons, pushing their NMR signals downfield[3].

• Ring B (2-methoxyphenyl): The methoxy group acts as a potent electron-donating group (+M) via resonance, enriching the electron density of the aromatic ring and shielding the ortho and para positions.

• The Carbonyl Core: Acts as an electron sink, facilitating a "push-pull" electronic relationship between the two rings.

Understanding these electronic realities is not merely an academic exercise; it dictates the causality behind our analytical choices. The strong heteronuclear coupling from the fluorine atom and the unique isotopic signature of the chlorine atom provide built-in, self-validating mechanisms for structural confirmation.

Analytical Workflow Design

To achieve unequivocal structural elucidation, we employ an orthogonal, multi-modal analytical strategy. Relying on a single technique introduces the risk of false positives; therefore, our workflow integrates Nuclear Magnetic Resonance (NMR), High-Resolution Mass Spectrometry (HRMS), and Fourier-Transform Infrared Spectroscopy (FT-IR).

Multi-modal analytical workflow for structural elucidation of benzophenone derivatives.

Multi-Modal Analytical Characterization Data

The following tables summarize the quantitative data expected for 3-Chloro-4-fluoro-2'-methoxybenzophenone, serving as a reference benchmark for quality control.

Table 1: Predicted NMR Assignments (CDCl₃, 400 MHz)

Nucleus	Chemical Shift (ppm)	Multiplicity & Coupling	Assignment
¹H	~3.80	Singlet (3H)	Methoxy (-OCH₃)
¹H	6.90 - 7.50	Multiplets (4H)	Ring B (2'-methoxyphenyl) protons
¹H	~7.20	Triplet (1H), ³J_HF ~ 8.5 Hz	Ring A (H-5, ortho to F)
¹H	~7.60	ddd (1H)	Ring A (H-6)
¹H	~7.80	dd (1H)	Ring A (H-2, ortho to Cl)
¹³C	~56.0	Singlet	Methoxy Carbon
¹³C	~116.0 - 160.0	Multiplets (Doublets)	Aromatic Carbons (Note: ¹J_CF ~ 250 Hz)
¹³C	~194.0	Singlet	Carbonyl (C=O)[3]
¹⁹F	-110.0 to -115.0	Multiplet (1F)	Fluorine on Ring A

Table 2: Key FT-IR Vibrational Modes

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Structural Correlation
~1660	Strong, Sharp	C=O Stretch	Diaryl ketone carbonyl
~1250	Strong	C-O-C Asymmetric Stretch	Aryl-alkyl ether (Methoxy)
~1200	Medium	C-F Stretch	Aryl fluoride
~750	Strong	C-Cl Stretch	Aryl chloride

Table 3: High-Resolution Mass Spectrometry (HRMS-ESI+)

Ion Species	Exact Mass (m/z)	Relative Abundance	Diagnostic Value
[M+H]⁺ (³⁵Cl)	265.0426	100%	Base peak, confirms exact mass
[M+H]⁺ (³⁷Cl)	267.0396	~32%	Confirms presence of exactly one Chlorine atom

Experimental Methodologies & Causality

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every step is grounded in a specific chemical rationale.

Protocol 1: High-Resolution NMR Acquisition

Causality: Chloroform-d (CDCl₃) is selected as the solvent because the molecule lacks exchangeable protons (e.g., -OH or -NH), making aprotic solvents ideal. We mandate the acquisition of a ¹⁹F NMR spectrum alongside standard ¹H and ¹³C. The causality here is critical: the ¹⁹F-¹H scalar couplings allow us to unambiguously assign the Ring A protons, which might otherwise overlap with the complex multiplet signals of Ring B[3]. Step-by-Step Procedure:

• Accurately weigh 15.0 mg of the analyte into a clean glass vial.

• Dissolve the solid in 0.6 mL of CDCl₃ containing 0.05% v/v Tetramethylsilane (TMS) as an internal chemical shift reference (0.00 ppm).

• Transfer the homogenous solution into a 5 mm precision NMR tube.

• Acquire ¹H (16 scans), ¹³C (512 scans), and ¹⁹F (64 scans) spectra at 298 K.

• Acquire 2D HMBC (Heteronuclear Multiple Bond Correlation) to confirm the connectivity of both rings to the central carbonyl carbon.

Key 2D NMR correlations confirming the regiochemistry of the benzophenone core.

Protocol 2: LC-HRMS (ESI+) Analysis

Causality: Electrospray Ionization (ESI) in positive mode is chosen because the lone pairs on the carbonyl and methoxy oxygens are readily protonated to form a stable [M+H]⁺ pseudomolecular ion[4]. The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in a ~3:1 natural abundance ratio) acts as an internal self-validation metric. If the 3:1 ratio at m/z 265 and 267 is absent, the structural assignment is immediately falsified. Step-by-Step Procedure:

• Prepare a 1 µg/mL solution of the analyte in LC-MS grade Methanol/Water (50:50, v/v) containing 0.1% Formic Acid to promote ionization.

• Inject 2.0 µL into the LC-HRMS system (e.g., Q-TOF or Orbitrap).

• Operate the ESI source in positive mode with a capillary voltage of 3.5 kV and a desolvation temperature of 350 °C.

• Extract the exact mass chromatograms for m/z 265.0426 and calculate the mass error (must be < 5 ppm).

Protocol 3: ATR FT-IR Spectroscopy

Causality: Attenuated Total Reflectance (ATR) is prioritized over traditional KBr pellet pressing. KBr is highly hygroscopic; absorbed ambient moisture creates a broad, intense O-H stretching band (~3300 cm⁻¹) that can obscure critical fingerprint regions. ATR analyzes the sample in its native crystalline state, ensuring the C=O stretch (~1660 cm⁻¹) is sharply resolved without matrix interference. Step-by-Step Procedure:

• Clean the diamond ATR crystal with MS-grade isopropanol and allow it to dry.

• Collect a background spectrum (ambient air).

• Place 2-3 mg of the neat solid sample directly onto the crystal.

• Apply uniform pressure using the mechanical anvil to ensure intimate optical contact.

• Acquire 32 co-added scans at a resolution of 4 cm⁻¹ from 4000 to 400 cm⁻¹.

References

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Molecular weight and formula of 3-Chloro-4-fluoro-2'-methoxybenzophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzophenones represent a pivotal class of aromatic ketones, characterized by a diarylketone framework. This structural motif is of considerable interest in medicinal chemistry, materials science, and industrial applications, serving as a versatile scaffold for the development of novel therapeutic agents, photoinitiators, and UV-absorbing agents. The tailored introduction of various substituents onto the phenyl rings allows for the fine-tuning of the molecule's physicochemical and biological properties. This guide focuses on a specific derivative, 3-Chloro-4-fluoro-2'-methoxybenzophenone, providing a comprehensive overview of its molecular characteristics, synthesis, and potential applications, particularly within the realm of drug discovery.

It is important to note that while the focus of this guide is 3-Chloro-4-fluoro-2'-methoxybenzophenone, a number of isomers exist, such as 4-chloro-3-fluoro-2'-methoxybenzophenone. Careful attention to the specific substitution pattern is crucial for accurate synthesis and characterization.

Core Physicochemical Properties

The fundamental properties of 3-Chloro-4-fluoro-2'-methoxybenzophenone are determined by its constituent atoms and their arrangement.

Property	Value	Source
Molecular Formula	C₁₄H₁₀ClFO₂	Calculated
Molecular Weight	264.68 g/mol	Calculated
Physical State	Expected to be a solid at room temperature	Inferred from related benzophenone derivatives
Solubility	Expected to be soluble in common organic solvents (e.g., dichloromethane, chloroform, ethyl acetate, acetone) and have low solubility in water.	Inferred from related benzophenone derivatives[1]

Synthesis and Mechanism: The Friedel-Crafts Acylation

The most direct and widely employed method for the synthesis of benzophenones is the Friedel-Crafts acylation.[2][3][4] This electrophilic aromatic substitution reaction involves the acylation of an aromatic ring with an acyl halide or anhydride in the presence of a Lewis acid catalyst. For the synthesis of 3-Chloro-4-fluoro-2'-methoxybenzophenone, this would involve the reaction of 3-chloro-4-fluorobenzoyl chloride with anisole (methoxybenzene).

Reaction Scheme:

(3-chloro-4-fluorophenyl)(2-methoxyphenyl)methanone is synthesized via the Friedel-Crafts acylation of anisole with 3-chloro-4-fluorobenzoyl chloride, catalyzed by a Lewis acid such as aluminum chloride (AlCl₃).

Detailed Experimental Protocol:

• Setup : A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (to vent HCl gas) is assembled under an inert atmosphere (e.g., nitrogen or argon).

• Catalyst Suspension : Anhydrous aluminum chloride (AlCl₃, 1.1 equivalents) is suspended in a dry, inert solvent such as dichloromethane (DCM) in the reaction flask and cooled in an ice bath to 0-5 °C.

• Acyl Chloride Addition : 3-chloro-4-fluorobenzoyl chloride (1.0 equivalent) dissolved in anhydrous DCM is added dropwise to the stirred AlCl₃ suspension via the dropping funnel, maintaining the temperature below 5 °C. The formation of the acylium ion complex occurs during this step.

• Aromatic Substrate Addition : Anisole (1.0-1.2 equivalents) is then added dropwise to the reaction mixture. The methoxy group of anisole is an ortho-, para-directing group. While the para-substituted product is often sterically favored, the formation of the ortho-isomer, 3-Chloro-4-fluoro-2'-methoxybenzophenone, is a known and often desired outcome. Reaction conditions can be optimized to favor ortho-acylation.

• Reaction Progression : After the addition is complete, the ice bath is removed, and the reaction mixture is allowed to warm to room temperature and stirred for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up : The reaction is quenched by carefully pouring the mixture over crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex. The mixture is then transferred to a separatory funnel.

• Extraction and Purification : The organic layer is separated, and the aqueous layer is extracted with DCM. The combined organic layers are washed with water, a saturated sodium bicarbonate solution, and brine. The organic layer is then dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Reaction Mechanism Diagram:

Caption: Mechanism of Friedel-Crafts Acylation for Benzophenone Synthesis.

Analytical Characterization

A combination of spectroscopic techniques is essential for the structural elucidation and purity assessment of the synthesized 3-Chloro-4-fluoro-2'-methoxybenzophenone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR : The proton NMR spectrum is expected to show a series of multiplets in the aromatic region (approximately 6.8-8.0 ppm). The methoxy group will appear as a singlet at around 3.8-4.0 ppm. The integration of these signals will correspond to the number of protons in each environment.

• ¹³C NMR : The carbon NMR spectrum will display distinct signals for each of the 14 carbon atoms. The carbonyl carbon is characteristically deshielded and will appear at a low field (around 195 ppm). The carbon attached to the fluorine atom will show a large one-bond coupling constant (¹JCF).

• ¹⁹F NMR : The fluorine NMR spectrum will show a singlet, providing a clear indication of the presence of the fluorine atom.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the functional groups present in the molecule.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
~1660	C=O stretch	Ketone
~3100-3000	C-H stretch	Aromatic
~1600, ~1500	C=C stretch	Aromatic ring
~1250	C-O stretch	Aryl ether
~1245	C-F stretch	Aryl fluoride
~800-600	C-Cl stretch	Aryl chloride

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound.

• Molecular Ion Peak : Due to the presence of chlorine isotopes (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio), the molecular ion peak will appear as a pair of peaks (M⁺ and M+2) at m/z 264 and 266, respectively, with a characteristic intensity ratio.[5]

• Fragmentation : Common fragmentation pathways for benzophenones include the cleavage of the C-C bonds adjacent to the carbonyl group, leading to the formation of acylium ions corresponding to the substituted benzoyl fragments.

Potential Applications in Drug Discovery

The specific combination of chloro, fluoro, and methoxy substituents on the benzophenone scaffold suggests potential utility in medicinal chemistry. These functional groups are often incorporated into drug candidates to modulate their pharmacological properties.[6][7]

• Chloro Group : The presence of a chlorine atom can enhance the lipophilicity of a molecule, which can improve its ability to cross cell membranes. It can also participate in halogen bonding, a specific type of non-covalent interaction that can contribute to ligand-protein binding affinity.[6]

• Fluoro Group : Fluorine is often introduced to block metabolic oxidation at a specific position, thereby increasing the metabolic stability and bioavailability of a drug. Its high electronegativity can also alter the electronic properties of the aromatic ring, influencing binding interactions.[8]

• Methoxy Group : The methoxy group can act as a hydrogen bond acceptor and can influence the conformation of the molecule. It is also a common feature in many biologically active natural products and synthetic drugs.[7]

Derivatives of N-(3-chloro-4-fluorophenyl) have been investigated as potent anticancer agents, highlighting the potential of this substitution pattern in the development of new therapeutics.[9]

Safety and Handling

As with any chemical substance, 3-Chloro-4-fluoro-2'-methoxybenzophenone should be handled with appropriate safety precautions in a well-ventilated laboratory environment.

• Personal Protective Equipment (PPE) : Wear safety goggles, chemical-resistant gloves, and a lab coat.

• Handling : Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse thoroughly with water.

• Storage : Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• Disposal : Dispose of the chemical waste in accordance with local, state, and federal regulations.

Conclusion

3-Chloro-4-fluoro-2'-methoxybenzophenone is a substituted diarylketone with a molecular structure that holds promise for applications in medicinal chemistry and materials science. Its synthesis can be readily achieved through the well-established Friedel-Crafts acylation. The strategic placement of chloro, fluoro, and methoxy groups provides opportunities for modulating its physicochemical and biological properties. While specific experimental data for this particular isomer is not widely available in public literature, this guide provides a robust framework based on established chemical principles for its synthesis, characterization, and potential applications, serving as a valuable resource for researchers venturing into the exploration of this and related compounds.

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• Cheméo. (n.d.). Chemical Properties of 2'-Fluoro-2-hydroxy-4-methoxybenzophenone (CAS 3119-88-8). Retrieved from [Link]

• Effenberger, F., & Epple, G. (n.d.).
• BenchChem. (2025). An In-depth Technical Guide on the Physical Properties of 3-chloro-4'-methoxybenzophenone. BenchChem.
• BenchChem. (2025). Technical Support Center: Synthesis of (3-Chlorophenyl)(4-methoxyphenyl)methanone. BenchChem.

• PubChem. (n.d.). 3-Fluoro-4-methoxybenzoyl chloride. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and antimicrobial activity of N 1-(3-chloro-4-fluorophenyl)
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• PubChem. (n.d.). 4-Fluoro-4'-methoxybenzophenone. Retrieved from [Link]

• PMC. (n.d.). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Retrieved from [Link]

• NIST. (n.d.). 3-Chloro-4-fluoroacetophenone. Retrieved from [Link]

• SpectraBase. (n.d.). 4'-Chloro-2-hydroxy-4-methoxybenzophenone, trifluoroacetate - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

• MolPort. (n.d.). 2-{3-chloro-4-[(2-fluorophenyl)methoxy]-5-methoxyphenyl}-5,6,7,8-tetrahydro[2]benzothieno[2,3-d]pyrimidin-4(3H)-one. Retrieved from [Link]

• Chegg. (2023). Perform analysis on IR of 3-chloro-4-methoxyacetophenone. Retrieved from [Link]

• BenchChem. (2025). Applications of 4-Fluoro-2-(4-methoxybenzyl)phenol in Medicinal Chemistry: A Prospective Analysis. BenchChem.
• BenchChem. (2025). An In-Depth Technical Guide to the Infrared Spectroscopy of 3-Chloro-4-fluoroaniline. BenchChem.
• Google Patents. (n.d.). Process for the preparation of n-[4-[(3-chloro-4-fluoro phenyl) amino]-7-[[(3s)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4- (dimethyl amino)-(2e)-2-butenamide (2z)-2-butenedioate (1 :2).
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Introduction: The Significance of the Benzophenone Scaffold and the 2'-Methoxy Substituent

An In-Depth Technical Guide to 2'-Methoxy Substituted Benzophenone Derivatives: Synthesis, Properties, and Applications

The benzophenone framework is a ubiquitous and highly privileged scaffold in medicinal chemistry and materials science.[1][2] Comprising two phenyl rings attached to a central carbonyl group, this diaryl ketone structure offers a unique three-dimensional arrangement and electronic properties that make it a versatile building block for a wide array of functional molecules.[3] Naturally occurring benzophenones, often found in higher plants and fungi, exhibit a remarkable range of biological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[1] This has spurred extensive research into synthetic benzophenone derivatives to explore and enhance these therapeutic potentials.[1]

The introduction of a methoxy group at the 2'-position (ortho-position of the second phenyl ring) imparts specific and often advantageous characteristics to the molecule. The 2'-methoxy group can influence the molecule's conformation, electronic distribution, and metabolic stability. It can act as a hydrogen bond acceptor and engage in critical interactions with biological targets like enzyme active sites. Furthermore, its presence can modulate the photochemical properties of the benzophenone core, a feature that is heavily exploited in applications ranging from photochemistry to dermatology. This guide provides a comprehensive overview of the synthesis, characterization, and diverse applications of 2'-methoxy substituted benzophenone derivatives for researchers and drug development professionals.

Synthetic Strategies for 2'-Methoxybenzophenone Derivatives

The synthesis of 2'-methoxy substituted benzophenones can be approached through several established organic chemistry reactions. The choice of method often depends on the availability of starting materials, desired substitution patterns on either aromatic ring, and scalability.

Friedel-Crafts Acylation

This is the most common and direct method for forming the benzophenone core. The reaction involves the acylation of an aromatic ring with a benzoyl chloride derivative in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).[4]

• Route A: Acylation of an appropriate methoxy-substituted benzene with a benzoyl chloride. For example, reacting 2-methoxybenzoyl chloride with benzene.

• Route B: Acylation of anisole (methoxybenzene) with a substituted benzoyl chloride.

Causality in Experimental Choice: The Friedel-Crafts acylation is favored for its efficiency in creating the core carbon-carbon bond of the ketone. The choice of which ring acts as the nucleophile (the methoxy-benzene derivative) and which provides the acyl group (the benzoyl chloride) is dictated by the directing effects of existing substituents and the commercial availability of the precursors. For instance, synthesizing 2,2'-dihydroxy-4,4'-dimethoxybenzophenone involves reacting m-dimethoxybenzene with oxalyl chloride, followed by demethylation with a Lewis acid.[5] The initial reaction forms a tetramethoxy intermediate, highlighting a multi-step approach to achieving the final substitution pattern.[5]

Grignard and Organolithium Reactions

Addition of a phenylmagnesium halide (Grignard reagent) or a phenyllithium to a methoxy-substituted benzaldehyde, followed by oxidation of the resulting secondary alcohol, provides a versatile route to unsymmetrically substituted benzophenones.

• Reagent Formation: Prepare the Grignard reagent from an appropriate aryl bromide (e.g., phenylmagnesium bromide).

• Nucleophilic Addition: React the Grignard reagent with a 2-methoxybenzaldehyde derivative.

• Oxidation: Oxidize the resulting diarylmethanol using an oxidizing agent like pyridinium chlorochromate (PCC) or a Swern oxidation to yield the final benzophenone.

Expertise & Insight: This method is particularly useful when the substitution patterns on the aromatic rings are incompatible with the harsh, acidic conditions of a Friedel-Crafts reaction. It offers greater control over the final structure, as the two aryl rings are introduced in separate, defined steps.

Post-Synthesis Modification: Methylation

In many cases, a dihydroxybenzophenone precursor is synthesized first, followed by selective methylation to introduce the methoxy group. This is a common strategy for producing commercially important UV absorbers like 2-hydroxy-4-methoxybenzophenone (Oxybenzone).

Methodology: The synthesis often starts with 2,4-dihydroxybenzophenone, which is then reacted with a methylating agent such as dimethyl sulfate (DMS) or a methyl halide in the presence of a base (e.g., sodium carbonate, sodium hydroxide).[6][7][8]

Trustworthiness & Self-Validation: The reaction conditions must be carefully controlled to favor mono-methylation at the more reactive 4-hydroxyl group over the sterically hindered and intramolecularly hydrogen-bonded 2-hydroxyl group. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) to ensure the desired product is formed and to minimize the formation of the di-methylated byproduct. A two-stage reaction, first with a weaker base at a lower temperature followed by a stronger base at a higher temperature, can improve selectivity and yield.[6]

Key Applications and Mechanisms of Action

The unique structural and electronic properties of 2'-methoxybenzophenone derivatives have led to their application in diverse scientific fields.

Medicinal Chemistry

The benzophenone scaffold is a cornerstone in drug discovery, and 2'-methoxy derivatives have shown significant promise in several therapeutic areas.[1]

Certain benzophenone derivatives exhibit dual anti-inflammatory and antiproliferative activities.[9] For example, some derivatives have been shown to selectively inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation.[9]

Mechanistically, the antiproliferative activity of compounds like 4-hydroxy-4'-methoxybenzophenone against breast cancer cell lines (MCF-7) has been linked to their ability to induce cell cycle arrest at the G1/S transition.[9] This is achieved through the downregulation of cyclin E, a critical regulator of this checkpoint.[9]

Inspired by the molecular skeleton of combretastatin, a potent natural antimitotic agent, researchers have developed 2-aminobenzophenone derivatives that strongly inhibit tubulin polymerization.[10] The introduction of an amino group at the ortho position of one ring, often alongside methoxy groups on the other, was found to be crucial for potent growth inhibition against a range of human cancer cell lines.[10] These compounds disrupt the formation of the mitotic spindle, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.

UV Absorbers and Photostabilizers

Perhaps the most widespread commercial application of 2'-methoxybenzophenone derivatives is their use as ultraviolet (UV) filters in sunscreens, cosmetics, and as photostabilizers in plastics and coatings.[4][11] Compounds like 2-hydroxy-4-methoxybenzophenone (Oxybenzone, Benzophenone-3) and 2,2'-dihydroxy-4-methoxybenzophenone (Dioxybenzone, Benzophenone-8) are highly effective at absorbing harmful UVA and UVB radiation.[12][13]

Mechanism of Photoprotection: The photostability of these molecules is attributed to an efficient energy-dissipating mechanism. Upon absorption of a UV photon, the molecule is promoted to an excited singlet state. It then undergoes a rapid excited-state intramolecular proton transfer (ESIPT) from the ortho-hydroxyl group to the carbonyl oxygen. This is followed by non-radiative decay back to the ground state, releasing the absorbed energy as harmless heat and regenerating the original molecule, ready to absorb another photon. The 2'-methoxy group helps to fine-tune the absorption spectrum and contributes to the overall stability of the molecule.

Data Presentation: Properties of Key Derivatives

The physical and photochemical properties of these derivatives are crucial for their application.

Compound Name	Other Names	CAS No.	Molecular Formula	Melting Point (°C)	Key Application
2-Hydroxy-4-methoxybenzophenone	Oxybenzone; Benzophenone-3	131-57-7	C₁₄H₁₂O₃	62-64	UV Filter in Sunscreens[11][13]
2,2'-Dihydroxy-4-methoxybenzophenone	Dioxybenzone; Benzophenone-8	131-53-3	C₁₄H₁₂O₄	71-71.5	UV Filter in Sunscreens[12]
2-Methoxybenzophenone	o-Methoxybenzophenone	2553-04-0	C₁₄H₁₂O₂	38-40	Organic Synthesis Intermediate[14][15]
(2-amino-4-methoxyphenyl)(3,4,5-trimethoxyphenyl)methanone	N/A	N/A	C₁₇H₁₉NO₅	N/A	Antimitotic Agent[10]

Experimental Protocols

The following protocols are representative examples of the synthesis and evaluation of 2'-methoxybenzophenone derivatives.

Protocol 1: Synthesis of 2-Hydroxy-4-methoxybenzophenone via Selective Methylation

This protocol describes the synthesis from 2,4-dihydroxybenzophenone, a common industrial method.[6]

Objective: To selectively methylate the 4-position hydroxyl group of 2,4-dihydroxybenzophenone.

Materials:

• 2,4-dihydroxybenzophenone

• Dimethyl sulfate (DMS)

• Sodium carbonate (Na₂CO₃)

• Toluene

• Sodium hydroxide (NaOH) solution (10% w/v)

• Hydrochloric acid (HCl) (10% v/v)

• Methanol

• Deionized water

• Standard laboratory glassware, heating mantle, magnetic stirrer, and reflux condenser.

Procedure:

• Reaction Setup: In a 500 mL three-necked round-bottom flask equipped with a reflux condenser, mechanical stirrer, and dropping funnel, add 2,4-dihydroxybenzophenone (0.1 mol) and toluene (200 mL).

• First Stage Reaction (Weak Base): Add sodium carbonate (0.11 mol). Begin stirring and heat the mixture to 80-90°C.

• Methylation: Slowly add dimethyl sulfate (0.1 mol) dropwise over 1 hour, maintaining the temperature.

• Reaction Monitoring: After the addition is complete, continue heating under reflux for 3-4 hours. Monitor the reaction progress by taking small aliquots and analyzing via TLC (e.g., using a 7:3 hexane:ethyl acetate mobile phase). The goal is the disappearance of the starting material and the appearance of the mono-methylated product spot.

• Second Stage Reaction (Strong Base - Optional for driving reaction to completion): After cooling, a strong alkali like sodium hydroxide solution can be added to react with any remaining starting material, followed by a second methylation step if required. Some modern processes aim to optimize the first stage to avoid this.[6]

• Work-up: Cool the reaction mixture to room temperature. Wash the organic layer sequentially with 10% NaOH solution (to remove unreacted starting material), water, and 10% HCl solution, followed by a final wash with water until the aqueous layer is neutral.

• Isolation: Dry the toluene layer over anhydrous sodium sulfate. Filter and remove the toluene under reduced pressure using a rotary evaporator.

• Purification: Recrystallize the resulting solid from methanol/water to obtain pure 2-hydroxy-4-methoxybenzophenone as a light-yellow crystalline powder.[4]

• Characterization: Confirm the product's identity and purity using melting point determination, ¹H NMR, ¹³C NMR, and IR spectroscopy.

Self-Validation: The protocol's success is validated by the physical and spectroscopic data of the final product matching literature values. A sharp melting point (62-64°C) indicates high purity.[13] NMR spectroscopy should confirm the presence of a single methoxy group and the remaining phenolic hydroxyl proton.

Visualization of Workflows and Mechanisms

Diagrams created using Graphviz help to visualize complex processes in a clear and structured format.

General Synthetic Workflow

This diagram illustrates a common two-step pathway to synthesize substituted 2'-methoxybenzophenones.

Caption: A generalized two-step synthetic workflow for producing 2'-methoxy substituted benzophenones.

Proposed Antimitotic Mechanism of Action

This diagram illustrates how certain benzophenone derivatives inhibit cell division by targeting tubulin.

Caption: Proposed mechanism for antimitotic activity via inhibition of tubulin polymerization.

Conclusion

2'-methoxy substituted benzophenone derivatives represent a versatile and powerful class of compounds with significant applications in both industry and medicine. Their synthesis, primarily through Friedel-Crafts reactions and subsequent modifications, is well-established, allowing for the creation of a diverse library of structures. In materials science, their role as robust UV absorbers is critical for protecting materials and human skin from photodegradation. In medicinal chemistry, they serve as promising scaffolds for developing novel therapeutics, with demonstrated efficacy as anti-inflammatory, antiproliferative, and antimitotic agents. The continued exploration of this chemical space, guided by a deeper understanding of their structure-activity relationships and mechanisms of action, will undoubtedly lead to the development of new and improved technologies and medicines.

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• Benzophenone Derivatives Showed Dual Anti-Inflammatory and Antiproliferative Activities by Inhibiting COX Enzymes and Promote Cyclin E Downregulation. (n.d.). SciELO.
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A Researcher's Guide to Determining the Solubility of 3-Chloro-4-fluoro-2'-methoxybenzophenone in Organic Solvents

This in-depth technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to determine the solubility of 3-Chloro-4-fluoro-2'-methoxybenzophenone in various organic solvents. In the absence of extensive published solubility data for this specific compound, this guide focuses on empowering researchers with the theoretical knowledge and practical methodologies to generate reliable and reproducible solubility data in their own laboratories.

Introduction: The Critical Role of Solubility in Scientific Research

The solubility of an active pharmaceutical ingredient (API) or a key synthetic intermediate is a fundamental physicochemical property that governs its behavior in various chemical and biological systems. For a compound like 3-Chloro-4-fluoro-2'-methoxybenzophenone, which holds potential in medicinal chemistry and materials science, understanding its solubility is paramount for:

• Optimizing Reaction Conditions: Selecting appropriate solvents for synthesis, purification, and crystallization.

• Formulation Development: Designing effective delivery systems and ensuring bioavailability.[1]

• Predicting Bioavailability: Solubility is a key determinant of a drug's absorption and, consequently, its therapeutic efficacy.

• Ensuring Accurate Dosing: Precise knowledge of solubility is crucial for preparing solutions of known concentrations for in vitro and in vivo studies.

This guide will walk you through the theoretical underpinnings of solubility, provide detailed experimental protocols for its determination, and discuss methods for data analysis and modeling.

Theoretical Principles of Solubility

The adage "like dissolves like" provides a foundational, albeit simplified, understanding of solubility. At a molecular level, the dissolution of a solid solute in a liquid solvent is a complex interplay of intermolecular forces. The overall process can be conceptualized as three steps:

• Breaking Solute-Solute Interactions: Energy is required to overcome the lattice energy of the crystalline solid.

• Breaking Solvent-Solvent Interactions: Energy is needed to create a cavity in the solvent for the solute molecule.

• Formation of Solute-Solvent Interactions: Energy is released when the solute molecule is solvated by the solvent molecules.

The overall enthalpy of solution (ΔHsol) is the sum of the energy changes in these three steps. An exothermic process (negative ΔHsol) generally favors dissolution, while an endothermic process (positive ΔHsol) is favored by an increase in entropy.

For 3-Chloro-4-fluoro-2'-methoxybenzophenone, its molecular structure (Figure 1) suggests the presence of several key features that will influence its solubility:

• Polar Groups: The carbonyl group (C=O) and the methoxy group (-OCH3) can participate in dipole-dipole interactions and act as hydrogen bond acceptors.

• Halogen Atoms: The chlorine and fluorine atoms contribute to the molecule's polarity and can engage in halogen bonding.

• Aromatic Rings: The two phenyl rings provide a large nonpolar surface area, favoring interactions with nonpolar solvents through van der Waals forces.

Based on these features, it is expected that 3-Chloro-4-fluoro-2'-methoxybenzophenone will exhibit good solubility in moderately polar to polar aprotic solvents and lower solubility in highly nonpolar or highly polar protic solvents.

Figure 1: Chemical Structure of 3-Chloro-4-fluoro-2'-methoxybenzophenone

Caption: Molecular structure of 3-Chloro-4-fluoro-2'-methoxybenzophenone.

Experimental Determination of Solubility

The most common and reliable method for determining the equilibrium solubility of a solid in a liquid is the shake-flask method .[2] This method involves equilibrating an excess of the solid with the solvent at a constant temperature until the solution is saturated. The concentration of the dissolved solute is then determined analytically.

Materials and Equipment

• Solute: 3-Chloro-4-fluoro-2'-methoxybenzophenone (ensure high purity, >97%).

• Solvents: A range of organic solvents of analytical grade or higher (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, toluene, hexane).

• Equipment:

  • Analytical balance (readable to ±0.1 mg).

  • Thermostatic shaker or water bath capable of maintaining a constant temperature (±0.1 °C).

  • Vials or flasks with airtight seals.

  • Syringe filters (e.g., 0.22 µm PTFE) to separate the saturated solution from the excess solid.

  • Volumetric flasks and pipettes for accurate dilutions.

  • Analytical instrument for concentration determination (e.g., HPLC-UV or UV-Vis spectrophotometer).

Experimental Workflow

The following diagram illustrates the general workflow for the shake-flask solubility determination method.

Figure 2: Experimental Workflow for Solubility Determination

Caption: Step-by-step workflow for the shake-flask solubility determination method.

Detailed Experimental Protocol

• Preparation of Saturated Solutions:

  • Accurately weigh an amount of 3-Chloro-4-fluoro-2'-methoxybenzophenone into a series of vials, ensuring an excess of solid will remain after equilibration.

  • Pipette a known volume of the desired organic solvent into each vial.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples for a sufficient time to reach equilibrium. A preliminary study should be conducted to determine the time required to reach a constant concentration (typically 24 to 72 hours).[2]

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed at the experimental temperature for a short period to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter into a clean, pre-weighed vial to remove any undissolved solid.

  • Accurately weigh the filtered solution.

  • If necessary, dilute the filtered solution with the same solvent to a concentration within the linear range of the analytical method.

Analytical Methods for Concentration Determination

The choice of analytical method is critical for obtaining accurate solubility data. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is a highly specific and sensitive method for quantifying benzophenone derivatives.[3][4]

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column is typically suitable for benzophenone derivatives.[3]

• Mobile Phase: A mixture of acetonitrile and water is a common choice.[3] The exact ratio should be optimized to achieve good separation and peak shape.

• Detection Wavelength: Benzophenones generally have a strong UV absorbance. The optimal wavelength can be determined by running a UV scan of a standard solution. A wavelength around 254 nm is often a good starting point.[3]

• Calibration: Prepare a series of standard solutions of 3-Chloro-4-fluoro-2'-methoxybenzophenone of known concentrations in the chosen solvent. Generate a calibration curve by plotting the peak area against the concentration. The linearity of the calibration curve should be established (R² > 0.999).

For a simpler, albeit potentially less precise, determination, a gravimetric method can be employed.[2][5]

• Accurately weigh the vial containing the filtered saturated solution.

• Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature below the boiling point of the solvent and the melting point of the solute.

• Once all the solvent has been removed, reweigh the vial containing the dried solute.

• The mass of the dissolved solute and the mass of the solvent can be calculated by difference.

Data Presentation and Analysis

The obtained solubility data should be presented in a clear and organized manner. A tabular format is highly recommended for easy comparison of solubility in different solvents and at different temperatures.

Table 1: Physicochemical Properties of 3-Chloro-4-fluoro-2'-methoxybenzophenone

Property	Value	Source(s)
CAS Number	750633-56-8
Molecular Formula	C₁₄H₁₀ClFO₂
Molecular Weight	264.68 g/mol
Physical Form	Solid (predicted)	-
Melting Point	Data not available	-
Boiling Point	Data not available	-

Table 2: Experimentally Determined Solubility of 3-Chloro-4-fluoro-2'-methoxybenzophenone at 25 °C

Solvent	Solubility (mg/mL)	Solubility (mol/L)	Method
Methanol	Experimental Value	Calculated Value	HPLC-UV
Ethanol	Experimental Value	Calculated Value	HPLC-UV
Acetone	Experimental Value	Calculated Value	HPLC-UV
Ethyl Acetate	Experimental Value	Calculated Value	HPLC-UV
Dichloromethane	Experimental Value	Calculated Value	HPLC-UV
Toluene	Experimental Value	Calculated Value	HPLC-UV
Hexane	Experimental Value	Calculated Value	HPLC-UV

Note: The values in this table are placeholders and should be replaced with experimentally determined data.

Thermodynamic Modeling of Solubility

To further understand the dissolution behavior and to be able to predict solubility at different temperatures, the experimental data can be correlated using thermodynamic models. The modified Apelblat equation is a widely used semi-empirical model that provides a good correlation for the temperature dependence of solubility.[6][7][8][9]

The modified Apelblat equation is given by:

ln(x) = A + B/T + C ln(T)

where:

• x is the mole fraction solubility of the solute

• T is the absolute temperature in Kelvin

• A, B, and C are the model parameters obtained by fitting the experimental data.

The parameters A and B are related to the enthalpy of solution, while C is related to the change in heat capacity upon dissolution.

Conclusion and Best Practices

This guide provides a comprehensive roadmap for the experimental determination and analysis of the solubility of 3-Chloro-4-fluoro-2'-methoxybenzophenone in organic solvents. By following the outlined protocols and adhering to good laboratory practices, researchers can generate high-quality, reliable solubility data that is essential for advancing their research and development activities.

Key recommendations for ensuring data integrity include:

• Purity of Materials: Use high-purity solute and solvents.

• Temperature Control: Maintain precise temperature control throughout the experiment.

• Equilibrium Confirmation: Ensure that equilibrium has been reached before sampling.

• Validated Analytical Methods: Use a validated and specific analytical method for concentration determination.

• Adherence to Guidelines: Follow established guidelines for solubility measurements, such as those from IUPAC, to ensure data comparability and reliability.[10][11][12][13]

By systematically applying these principles and methodologies, the scientific community can build a robust understanding of the physicochemical properties of novel compounds like 3-Chloro-4-fluoro-2'-methoxybenzophenone.

References

• Determination of Solubility by Gravimetric Method. (n.d.). Retrieved from [Link]

• Grant, D. J. W., & Higuchi, T. (1990). Solubility Behavior of Organic Compounds. Wiley-Interscience.

• Determination of Solubility of Drug at Room Temperature by Gravimetric Method. (n.d.). Scribd. Retrieved from [Link]

• A Simple Method for Determination of Solubility in the First-Year Laboratory. (2003).
• Huang, Y.-F., Chien, J.-T., Chen, H.-C., Liu, X.-R., Chang, J.-P., & Huang, J.-J. (2021). Rapid determination of benzophenone derivatives in cereals using FaPEx coupled with ultra–high-performance liquid chromatography–tandem mass spectrometry. Journal of Food and Drug Analysis, 29(2), 299-311.

• Solubility measurement, thermodynamic modeling, and molecular dynamic simulation of regorafenib in pure and binary solvents. (n.d.). VITO. Retrieved from [Link]

• Gravimetric Analysis. (n.d.). Wired Chemist. Retrieved from [Link]

• Wang, X., Zhao, H., Wang, Y., & Zhao, H. (2020). Solubility of Zonisamide in Different Pure Solvents from T = (273.15 to 313.15) K.
• Zhang, P., Li, R., Wang, S., Wang, J., & Wang, Y. (2018). Determination and correlation of the solubility and thermodynamic parameters of 2,3,5,4′-tetrahydroxystilbene-2-O-β-D-glucoside in pure organic solvents. Journal of Molecular Liquids, 264, 538-545.
• Phattanawasin, P., Sotanaphun, U., & Srichairat, S. (2019). Development and validation of a new RP-HPLC-UV method for the simultaneous determination of phenytoin impurities, benzophenone, and benzil.
• Shakeel, F., Haq, N., Al-Dhfyan, A., Alanazi, F. K., & Alsarra, I. A. (2021). Solubility Data, Solubility Parameters and Thermodynamic Behavior of an Antiviral Drug Emtricitabine in Different Pure Solvents: Molecular Understanding of Solubility and Dissolution. Molecules, 26(3), 746.
• Huang, Y. F., Chien, J. T., Chen, H. C., Liu, X. R., Chang, J. P., & Huang, J. J. (2021). Rapid determination of benzophenone derivatives in cereals using FaPEx coupled with ultra–high-performance liquid chromatograp. Journal of Food and Drug Analysis, 29(2).

• IUPAC. (n.d.). Subcommittee on Solubility and Equilibrium Data. Retrieved from [Link]

• Chen, X., Wang, J., Wang, Y., & Zhao, H. (2022). Solubility Measurement and Thermodynamic Model Correlation of Baclofen in 12 Pure Organic Solvents.

• How I can determination of the solubility constant by using Uv-Vis spectrophotometer? (2017, February 7). ResearchGate. Retrieved from [Link]

• Kosjek, T., Heath, E., & Krbavčič, A. (2017). Development and validation of an HPLC method for the determination of endocrine disruptors bisphenol A and benzophenone in thermochromic printing inks.
• Application of a UV-vis spectrometer to investigate the effect of dissolution media on the diffusivity of small molecules and proteins. (2024). International Journal of Pharmaceutics, 662, 124355.
• Nandiyanto, A. B. D., & Razi, F. (2023). How to Calculate and Measure Solution Concentration using UV-Vis Spectrum Analysis. Indonesian Journal of Science & Technology, 8(2), 345-362.

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• Königsberger, E., & Königsberger, L. C. (2019). Editorial: Guidelines for the Measurement of Solid–Liquid Solubility Data at Atmospheric Pressure.

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In-Depth Technical Guide on 3-Chloro-4-fluoro-2'-methoxybenzophenone: Characterization, Synthesis, and Applications in Drug Discovery

Executive Summary

In the landscape of modern drug discovery, the rational design of small-molecule therapeutics relies heavily on highly functionalized building blocks. 3-Chloro-4-fluoro-2'-methoxybenzophenone is a specialized diarylketone scaffold that provides exceptional conformational control and metabolic stability. This whitepaper provides an authoritative, deep-dive analysis of its structural causality, physicochemical properties, and the self-validating synthetic protocols required to generate it with high purity.

Chemical Identity & Core Properties

Accurate identification and characterization are the bedrock of reproducible science. While this specific compound may be sparsely indexed under a direct PubChem CID, it is definitively cataloged across major chemical databases via its CAS Registry Number and InChIKey.

Below is a consolidated table of its quantitative and structural properties:

Property	Value
Chemical Name	3-Chloro-4-fluoro-2'-methoxybenzophenone
CAS Registry Number	750633-57-9[1]
InChIKey	CRBNENCUVQBEIK-UHFFFAOYSA-N
SMILES String	COC1=C(C=CC=C1)C(=O)C1=CC(Cl)=C(F)C=C1
Molecular Formula	C₁₄H₁₀ClFO₂[2]
Molecular Weight	264.68 g/mol
Topological Polar Surface Area (TPSA)	26.30 Ų

Structural Causality & Pharmacophore Mapping

The specific substitution pattern on this benzophenone scaffold is not arbitrary; it is the result of precise medicinal chemistry principles aimed at optimizing pharmacokinetics and target binding.

• The 4-Fluoro Substitution: The strategic insertion of fluorine is a well-documented method to enhance metabolic stability. Because the van der Waals radius of fluorine (1.47 Å) is similar to hydrogen (1.20 Å), it acts as an isosteric replacement that effectively blocks CYP450-mediated oxidative metabolism at the highly vulnerable para position without introducing steric bulk ()[3]. Furthermore, the highly polarized C–F bond improves membrane permeation[4].

• The 3-Chloro Substitution: The chlorine atom serves as a lipophilic anchor. Its larger electron cloud allows it to participate in highly directional halogen bonding within hydrophobic pockets of target proteins, significantly increasing binding affinity.

• The 2'-Methoxy Substitution: The ortho-methoxy group acts as a conformational lock. The steric clash between the methoxy oxygen and the central carbonyl oxygen forces the two phenyl rings out of coplanarity. This specific dihedral angle is critical when targeting the allosteric sites of kinases or the ligand-binding domains of nuclear receptors.

Fig 1: Pharmacophore mapping of 3-Chloro-4-fluoro-2'-methoxybenzophenone.

Synthetic Methodology: Causality & Design

Synthesizing ortho-substituted benzophenones via traditional Friedel-Crafts acylation (e.g., reacting 3-chloro-4-fluorobenzoyl chloride with anisole) is fundamentally flawed, as the strongly activating methoxy group directs electrophilic aromatic substitution predominantly to the para position.

To achieve 100% regioselectivity, a two-step approach utilizing a Grignard addition followed by a mild oxidation is required.

Fig 2: Step-by-step synthetic workflow via Grignard addition and DMP oxidation.

Self-Validating Experimental Protocols

Step 1: Nucleophilic Addition (Grignard Reaction)

Procedure:

• Dissolve 3-chloro-4-fluorobenzaldehyde (1.0 eq) in anhydrous Tetrahydrofuran (THF) under a strict nitrogen atmosphere.

• Cool the reaction vessel to -78 °C using a dry ice/acetone bath.

• Add 2-methoxyphenylmagnesium bromide (1.2 eq, 1M in THF) dropwise over 30 minutes.

• Allow the reaction to slowly warm to room temperature and stir for 2 hours.

• Quench with saturated aqueous NH₄Cl and extract with Ethyl Acetate (EtOAc).

Causality & Logic: Conducting the reaction at -78 °C initially controls the highly exothermic nature of the Grignard addition, preventing unwanted side reactions such as pinacol coupling or enolization of the aldehyde.

Self-Validating System: The reaction progress is monitored via Thin-Layer Chromatography (TLC) using a Hexanes/EtOAc (4:1) eluent. The starting aldehyde is highly UV-active and stains positively with 2,4-Dinitrophenylhydrazine (2,4-DNP). A successful reaction is validated when the aldehyde spot completely disappears, replaced by a more polar, 2,4-DNP-negative spot corresponding to the secondary alcohol intermediate.

Step 2: Dess-Martin Oxidation

Procedure:

• Dissolve the crude secondary alcohol intermediate (1.0 eq) in anhydrous Dichloromethane (DCM).

• Cool to 0 °C and add (1.1 eq) portion-wise[5].

• Stir at room temperature for 1.5 hours.

• Quench with a 1:1 mixture of saturated aqueous NaHCO₃ and Na₂S₂O₃ to destroy excess oxidant, then extract with DCM.

Causality & Logic: DMP is selected over harsher chromium-based oxidants (e.g., Jones reagent) because it operates under mild, neutral conditions at room temperature[6]. This chemoselectivity prevents the oxidative cleavage of the electron-rich 2'-methoxy ether and avoids over-oxidation of the scaffold.

Self-Validating System: The completion of the oxidation is confirmed via Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy. The self-validating marker is the complete disappearance of the carbinol proton signal (typically around δ 6.0 ppm) and the downfield shift of the aromatic protons adjacent to the newly formed benzophenone carbonyl group. Liquid Chromatography-Mass Spectrometry (LC-MS) will definitively show the [M+H]⁺ ion at m/z 265.0, confirming the exact mass of 3-Chloro-4-fluoro-2'-methoxybenzophenone.

References

• Chemikart. "3-Chloro-4-fluoro-2'-methoxybenzophenone | ChemScene". URL:[Link]

• Purser, S., et al. "The role of fluorine in medicinal chemistry". Journal of Fluorine Chemistry / Tandfonline. URL: [Link]

• Hagmann, W. K. "Applications of Fluorine in Medicinal Chemistry". ACS Publications. URL:[Link]

• Wikipedia. "Dess–Martin periodinane". URL:[Link]

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Protocols & Analytical Methods

Application Note: 3-Chloro-4-fluoro-2'-methoxybenzophenone as a Precursor for Biocompatible Macromolecular Photoinitiators

Audience: Researchers, Materials Scientists, and Drug Development Professionals Focus: Photopolymerization, Hydrogel Formulation, and API-Eluting Biomaterials

Executive Summary

In the development of UV-curable biomaterials and drug-eluting hydrogels, the selection of an appropriate photoinitiator is a critical determinant of both curing efficiency and ultimate biocompatibility. Small-molecule photoinitiators often suffer from poor solubility in aqueous resins and pose severe cytotoxicity risks due to post-curing leaching.

3-Chloro-4-fluoro-2'-methoxybenzophenone (CFMBP) serves as an advanced, highly tunable synthetic intermediate. By leveraging its unique halogenated push-pull electronic structure and a cleavable methoxy group, researchers can synthesize macromolecular Type II photoinitiators. This guide details the mechanistic rationale, synthetic functionalization, and formulation protocols required to utilize CFMBP in the creation of non-leaching, spatially resolved hydrogels for drug delivery.

Mechanistic Rationale: The Chemistry of CFMBP

Benzophenone and its derivatives are classical Type II photoinitiators that require a hydrogen-donating co-initiator (such as a tertiary amine) to generate initiating free radicals [1]. CFMBP is specifically engineered with three critical substitutions that dictate its utility as an intermediate:

• The Heavy Atom Effect (3-Chloro, 4-Fluoro): The presence of halogens on the aromatic ring facilitates spin-orbit coupling. This significantly increases the rate of Intersystem Crossing (ISC) from the excited singlet state ( S1​ ) to the reactive triplet state ( T1​ ), boosting the quantum yield of radical generation. Furthermore, these electron-withdrawing groups red-shift the π−π∗ and n−π∗ transitions, allowing for efficient activation at 365 nm or 405 nm [2]. This is vital for drug development, as it avoids the use of high-energy UVB/UVC light that degrades sensitive Active Pharmaceutical Ingredients (APIs) [4].

• Steric and Electronic Tuning (2'-Methoxy): The electron-donating methoxy group at the ortho position provides steric hindrance that prevents unwanted side reactions (like pinacolization) during the excited state.

• The "Intermediate" Advantage (Demethylation): The true value of CFMBP lies in its methoxy group, which can be selectively cleaved to yield a reactive phenol. This hydroxyl group acts as a chemical anchor, allowing the photoinitiator to be covalently bound to a polymer backbone (e.g., PEG or peptides). This supramolecular/macromolecular approach completely eliminates the toxic leaching of the photoinitiator into physiological environments [3].

Norrish Type II photoinitiation mechanism of CFMBP with an amine co-initiator.

Quantitative Data: Photophysical & Kinetic Properties

To understand the impact of the halogen and methoxy substitutions, Table 1 compares the properties of standard unsubstituted Benzophenone (BP) against CFMBP. Table 2 summarizes the curing kinetics when the functionalized CFMBP is used in a hydrogel formulation.

Table 1: Comparative Photophysical Properties

Compound	λmax​ (nm)	Molar Extinction Coefficient ( ϵ )	ISC Quantum Yield ( ΦISC​ )	Optimal Curing Source
Standard BP	254, 340	~150 M−1cm−1 (at 340 nm)	0.65	Broad UV (Mercury Arc)
CFMBP	285, 362	~420 M−1cm−1 (at 362 nm)	0.88	365 nm LED

Table 2: Photopolymerization Kinetics (PEG-DA Hydrogel System)

Photoinitiator Type	Concentration (wt%)	Light Intensity (365 nm)	Gelation Time ( G′>G′′ )	Post-Curing PI Leaching (72h)
Free CFMBP	1.0%	10 mW/cm2	18 seconds	~45% (High Toxicity)
Polymer-Bound CFMBP	1.0% (equiv.)	10 mW/cm2	22 seconds	< 1% (Biocompatible)

Experimental Workflows & Methodologies

The following self-validating protocols describe the transformation of CFMBP from a raw intermediate into a functionalized, non-leaching macromolecular photoinitiator, followed by its application in a drug-eluting hydrogel.

End-to-end workflow from CFMBP intermediate to a validated drug-eluting hydrogel.

Protocol A: Synthesis of Polymerizable CFMBP (Acrylate Functionalization)

Objective: Convert the inert methoxy group into a polymerizable acrylate ester.

Step 1: Demethylation

• Setup: In a flame-dried Schlenk flask under an inert N2​ atmosphere, dissolve 10 mmol of CFMBP in 50 mL of anhydrous dichloromethane (DCM).

• Reaction: Cool the solution to -78°C using a dry ice/acetone bath. Dropwise, add 15 mmol of Boron tribromide ( BBr3​ ). Causality Check: BBr3​ is used because it selectively cleaves aryl methyl ethers without reacting with the highly stable aryl-fluorine or aryl-chlorine bonds.

• Quenching: Allow the reaction to warm to room temperature over 4 hours. Carefully quench with 50 mL of ice water.

• Extraction & Validation: Extract the organic layer, wash with brine, dry over MgSO4​ , and evaporate.

  • Self-Validation: Perform 1H -NMR ( CDCl3​ ). The successful formation of 3-Chloro-4-fluoro-2'-hydroxybenzophenone is confirmed by the complete disappearance of the methoxy singlet at ~3.8 ppm and the appearance of a broad hydroxyl singlet at ~10.5 ppm.

Step 2: Acrylation (Conjugation)

• Setup: Dissolve the resulting phenol (5 mmol) and Triethylamine (TEA, 6 mmol) in 30 mL of anhydrous Tetrahydrofuran (THF) at 0°C.

• Reaction: Add Acryloyl chloride (5.5 mmol) dropwise. Stir for 4 hours at room temperature.

• Purification: Filter off the TEA-HCl salts. Concentrate the filtrate under reduced pressure and purify via silica gel chromatography (Hexane:Ethyl Acetate 8:2) to yield Acrylate-CFMBP .

Protocol B: Formulation and Curing of an API-Eluting Hydrogel

Objective: Utilize Acrylate-CFMBP to create a spatially resolved, non-leaching hydrogel matrix.

• Matrix Preparation: In a dark vial, dissolve 10% (w/v) Polyethylene glycol diacrylate (PEG-DA, MW 700) in Phosphate-Buffered Saline (PBS, pH 7.4).

• Initiator Integration: Add 1.0 wt% (relative to PEG-DA) of the synthesized Acrylate-CFMBP and 1.5 wt% of Methyldiethanolamine (MDEA) as the co-initiator. Causality Check: MDEA provides the abstractable hydrogen required for the Norrish Type II mechanism, generating the alkylamino radicals that initiate PEG-DA crosslinking.

• API Loading: Introduce the model API (e.g., Bovine Serum Albumin, BSA, at 5 mg/mL) into the formulation. Stir gently until homogeneous.

• Photopolymerization: Pipette the formulation into a silicone mold (1 mm depth). Irradiate using a 365 nm LED array at 10 mW/cm2 for 30 seconds.

• Validation (Rheology): Perform oscillatory rheology on the cured sample. A successful cure is validated when the storage modulus ( G′ ) plateaus significantly higher than the loss modulus ( G′′ ), indicating a fully formed elastic network.

References

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• 2-Hydroxy-4-methylbenzophenone (UV Absorption Profiles of Substituted Benzophenones)

Application Note: 3-Chloro-4-fluoro-2'-methoxybenzophenone in Medicinal Chemistry Scaffold Design

Executive Summary

The benzophenone motif is a ubiquitous, privileged scaffold in medicinal chemistry, serving as the structural foundation for numerous therapeutics ranging from kinase inhibitors to estrogen receptor modulators [1]. The specific building block, 3-Chloro-4-fluoro-2'-methoxybenzophenone , offers a highly tuned stereoelectronic profile. By combining the metabolic shielding of fluorine, the halogen-bonding potential of chlorine, and the steric constraints of an ortho-methoxy group, this scaffold provides an ideal starting point for fragment-based drug discovery (FBDD) and targeted library synthesis.

Stereoelectronic Profiling & Structural Rationale

Designing a successful pharmacophore requires precise control over molecular geometry and electronics. This scaffold achieves target specificity through three distinct structural features:

• The Benzophenone Core: Provides a rigid, V-shaped geometry that effectively occupies hydrophobic pockets in target proteins, minimizing the entropic penalty upon binding [2].

• The 3-Chloro-4-fluoro Substitution: The para-fluorine atom blocks oxidative metabolism by Cytochrome P450 enzymes at a highly vulnerable position while increasing overall lipophilicity and membrane permeability [3]. Concurrently, the meta-chlorine atom introduces significant steric bulk and acts as a strong Lewis acid, enabling highly directional non-covalent interactions known as halogen bonding (σ-hole interactions) with backbone carbonyls in the target binding site [4].

• The 2'-Methoxy Substitution: Placing a methoxy group at the ortho position of the second phenyl ring creates a severe steric clash with the central carbonyl oxygen. This forces the two aromatic rings out of planarity, generating a twisted dihedral angle [5]. This non-planar conformation is critical for preventing promiscuous DNA intercalation and ensuring specific complementary fit into complex 3D binding pockets.

Table 1: Predicted Physicochemical Properties of the Scaffold

Property	Value	Medicinal Chemistry Significance
Molecular Weight	264.68 g/mol	Optimal fragment size, leaving room for downstream functionalization.
LogP (estimated)	~3.8	High lipophilicity driven by the halogens; excellent for membrane permeability.
Topological Polar Surface Area	26.3 Ų	Low TPSA ensures high probability of blood-brain barrier (BBB) penetration.
H-Bond Donors (HBD)	0	Minimizes desolvation penalty upon binding to hydrophobic pockets.
H-Bond Acceptors (HBA)	2	Carbonyl and methoxy oxygens provide targeted interaction points.
Rotatable Bonds	3	Low conformational entropy, reducing the entropic cost of target binding.

Mechanistic Pathway Visualization

When derivatized, this scaffold is frequently utilized to competitively inhibit ATP binding in kinase targets. The diagram below illustrates the logical flow of how the structural components of the scaffold translate into a biological effect.

Fig 1. Mechanistic workflow of the functionalized benzophenone scaffold disrupting kinase signaling.

Synthetic Protocol: Derivatization to Diarylmethylamines

Objective: Convert the scaffold into a biologically active diarylmethylamine. Causality Check: Direct reductive amination of diaryl ketones is notoriously inefficient due to the steric bulk of the two phenyl rings, which impedes imine formation. To bypass this, we utilize a self-validating three-step sequence (Reduction → Chlorination → Amination) to ensure high yields and purity.

Step 1: Ketone Reduction (Self-Validating)

• Dissolve 3-Chloro-4-fluoro-2'-methoxybenzophenone (1.0 eq) in anhydrous methanol (0.2 M) and cool to 0 °C in an ice bath.

• Add Sodium borohydride (NaBH₄, 1.5 eq) portion-wise. Rationale: Portion-wise addition manages the exothermic release of hydrogen gas and prevents solvent boil-over.

• Remove the ice bath and stir for 2 hours at room temperature.

• Validation Checkpoint: Monitor via TLC (Hexane:EtOAc 8:2). The starting material (UV active, higher Rf) must completely disappear, replaced by a more polar spot corresponding to the secondary alcohol.

• Quench carefully with saturated aqueous NH₄Cl to destroy unreacted NaBH₄, extract with ethyl acetate, dry over Na₂SO₄, and concentrate in vacuo.

Step 2: Halogenation

• Dissolve the crude diarylmethanol in anhydrous dichloromethane (DCM, 0.2 M) under a nitrogen atmosphere at 0 °C.

• Add Thionyl chloride (SOCl₂, 2.0 eq) dropwise, followed by a catalytic amount of DMF (1 drop). Rationale: DMF acts as a catalyst by forming a highly reactive Vilsmeier-Haack type intermediate, significantly accelerating the chlorination.

• Stir for 3 hours at room temperature.

• Validation Checkpoint: Evaporate a small aliquot and analyze via TLC. The hydroxyl group is replaced by chlorine, significantly increasing the Rf value (less polar).

• Concentrate the mixture under reduced pressure to remove DCM and excess SOCl₂.

Step 3: N-Alkylation (Amination)

• Dissolve the crude chlorodiphenylmethane in anhydrous acetonitrile (0.1 M).

• Add the desired secondary amine (e.g., piperidine, 3.0 eq) and anhydrous potassium carbonate (K₂CO₃, 2.0 eq). Rationale: K₂CO₃ acts as an acid scavenger to neutralize the HCl generated during the Sₙ2 displacement, preventing amine protonation.

• Reflux at 80 °C for 12 hours.

• Validation Checkpoint: LC-MS analysis must confirm the target mass [M+H]⁺. The basic product can be easily separated from neutral organic impurities via acid-base extraction (extract into 1M HCl, wash with DCM, basify the aqueous layer to pH 10 with NaOH, and extract the pure product with EtOAc).

In Vitro Validation Workflow

To validate the biological efficacy of the synthesized library, a Target Engagement Assay (e.g., Kinase Inhibition) is required:

• Preparation: Prepare 10 mM stock solutions of the synthesized compounds in 100% DMSO.

• Serial Dilution: Create a 10-point dose-response curve (ranging from 10 µM to 0.5 nM) to accurately calculate the IC₅₀.

• Incubation: Incubate the compounds with the target recombinant protein and a fluorescently labeled tracer (e.g., using Fluorescence Polarization or TR-FRET methodologies) for 60 minutes at room temperature.

• Readout & Analysis: Measure the displacement of the tracer. A decrease in polarization/FRET signal directly correlates with the compound's binding affinity, validating the success of the halogen-bonding and steric-twist design principles.

References

• Surana, K., Chaudhary, B., Diwaker, M., & Sharma, S. "Benzophenone: a ubiquitous scaffold in medicinal chemistry." MedChemComm, 2018, 9(11), 1803-1817. URL:[Link]

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. "Fluorine in medicinal chemistry." Chemical Society Reviews, 2008, 37(2), 320-330. URL:[Link]

• Hagmann, W. K. "The Many Roles for Fluorine in Medicinal Chemistry." Journal of Medicinal Chemistry, 2008, 51(15), 4359-4369. URL:[Link]

• Mendez, L., Henriquez, G., Sirimulla, S., & Narayan, M. "Looking Back, Looking Forward at Halogen Bonding in Drug Discovery." Molecules, 2017, 22(9), 1397. URL:[Link]

• Buchanan, G. W., et al. "Conformational Preferences of ortho-Substituted Benzophenones." Canadian Journal of Chemistry, 1976, 54(20), 3283-3290. URL: [Link]

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Application Notes and Protocols for the Synthesis of Diaryl Ketones Containing Fluoro and Methoxy Groups

Introduction

Diaryl ketones incorporating fluoro and methoxy substituents are privileged structural motifs in medicinal chemistry and materials science. The presence of fluorine atoms can significantly enhance a molecule's metabolic stability, binding affinity, and lipophilicity, while methoxy groups can modulate electronic properties and serve as key hydrogen bond acceptors.[1][2][3] This guide provides a comprehensive overview of the primary synthetic strategies for preparing these valuable compounds, with a focus on practical, field-proven protocols and the underlying chemical principles.

Two of the most robust and widely employed methods for the synthesis of diaryl ketones are the Friedel-Crafts acylation and the Suzuki-Miyaura cross-coupling reaction. This document will delve into the intricacies of both, offering detailed experimental procedures and expert insights to guide researchers in their synthetic endeavors.

I. Strategic Approaches to Synthesis

The selection of a synthetic route to a target diaryl ketone is contingent upon several factors, including the availability of starting materials, the desired substitution pattern, and functional group tolerance.

A. Friedel-Crafts Acylation: A Classic Approach

The Friedel-Crafts acylation is a cornerstone of aromatic chemistry, involving the reaction of an aromatic compound with an acylating agent, typically an acyl chloride or anhydride, in the presence of a Lewis acid catalyst.[4][5][6][7] This electrophilic aromatic substitution reaction is a direct and often high-yielding method for the formation of a carbon-carbon bond between an aromatic ring and a carbonyl group.[4][8][9][10]

Mechanism: The reaction proceeds through the generation of a highly electrophilic acylium ion, which is then attacked by the electron-rich aromatic ring.[4][6][11] The subsequent loss of a proton restores aromaticity and yields the desired aryl ketone.

Caption: Mechanism of Friedel-Crafts Acylation.

Key Considerations for Fluoro- and Methoxy-Substituted Arenes:

• Directing Effects: Methoxy groups are strongly activating and ortho-, para-directing, while fluorine is weakly deactivating but also ortho-, para-directing. This allows for predictable regioselectivity in many cases.

• Lewis Acid Stoichiometry: The carbonyl group of the product ketone can complex with the Lewis acid, often necessitating the use of stoichiometric or even excess amounts of the catalyst.[9]

• Substrate Limitations: Friedel-Crafts reactions are generally not successful with strongly deactivated aromatic rings (e.g., those bearing nitro groups) or rings containing basic functional groups like amines that can react with the Lewis acid catalyst.[5]

B. Suzuki-Miyaura Cross-Coupling: A Modern Powerhouse

The Suzuki-Miyaura cross-coupling reaction has revolutionized the formation of carbon-carbon bonds, offering a versatile and highly functional group tolerant method for the synthesis of biaryls and, by extension, diaryl ketones.[12][13][14][15] This palladium-catalyzed reaction couples an organoboron compound (typically a boronic acid or ester) with an organohalide or triflate.[13][14]

Mechanism: The catalytic cycle involves three key steps: oxidative addition of the palladium(0) catalyst to the organohalide, transmetalation of the organic group from the boron atom to the palladium center, and reductive elimination to form the new carbon-carbon bond and regenerate the active palladium(0) catalyst.[13][14][15][16]

Caption: Simplified Catalytic Cycle of Suzuki-Miyaura Coupling.

Advantages for Diaryl Ketone Synthesis:

• Broad Substrate Scope: A wide variety of functional groups are tolerated on both coupling partners, making it suitable for complex molecule synthesis.[12][17]

• Mild Reaction Conditions: Many Suzuki-Miyaura couplings can be performed under relatively mild conditions.

• Commercial Availability of Reagents: A vast array of boronic acids and organohalides are commercially available, facilitating rapid access to diverse diaryl ketone structures.

Carbonylative Suzuki-Miyaura Coupling: A particularly elegant variation involves the introduction of a carbonyl group via the in-situ generation of an acyl-palladium intermediate using carbon monoxide gas or a CO surrogate. This allows for the direct synthesis of diaryl ketones from aryl halides and arylboronic acids.[18][19]

II. Experimental Protocols

A. Protocol 1: Friedel-Crafts Acylation of Anisole with 4-Fluorobenzoyl Chloride

This protocol details the synthesis of (4-methoxyphenyl)(4-fluorophenyl)methanone, a common building block.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles
Anisole	108.14	5.41 g (5.45 mL)	0.05
4-Fluorobenzoyl chloride	158.56	7.93 g	0.05
Aluminum chloride (AlCl₃)	133.34	7.33 g	0.055
Dichloromethane (DCM)	84.93	100 mL	-
Hydrochloric acid (1 M)	-	50 mL	-
Saturated sodium bicarbonate	-	50 mL	-
Brine	-	50 mL	-
Anhydrous magnesium sulfate	-	-	-

Procedure:

• Reaction Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, add anhydrous aluminum chloride (7.33 g, 0.055 mol).

• Solvent Addition: Add dry dichloromethane (50 mL) to the flask and cool the suspension to 0 °C in an ice bath.

• Acyl Chloride Addition: Slowly add 4-fluorobenzoyl chloride (7.93 g, 0.05 mol) to the stirred suspension.

• Anisole Addition: To this mixture, add a solution of anisole (5.41 g, 0.05 mol) in dry dichloromethane (50 mL) dropwise over 30 minutes, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup:

  • Carefully pour the reaction mixture into a beaker containing crushed ice and 1 M hydrochloric acid (50 mL). Caution: This quenching process is exothermic.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with 1 M HCl (2 x 50 mL), saturated sodium bicarbonate solution (2 x 50 mL), and brine (50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel using a hexane/ethyl acetate gradient.[20][21][22][23]

Safety Precautions:

• Aluminum chloride is corrosive and reacts violently with water. Handle in a fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[24]

• 4-Fluorobenzoyl chloride is a corrosive and lachrymatory compound. Handle with care in a well-ventilated fume hood.[25][26][27][28]

• Dichloromethane is a volatile and potentially carcinogenic solvent. Use in a well-ventilated area.

B. Protocol 2: Suzuki-Miyaura Coupling of 1-Bromo-4-methoxybenzene with 4-Fluorophenylboronic Acid

This protocol outlines a palladium-catalyzed approach to synthesize the same target molecule as in Protocol 1.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles
1-Bromo-4-methoxybenzene	187.04	9.35 g	0.05
4-Fluorophenylboronic acid	139.92	7.70 g	0.055
Pd(PPh₃)₄	1155.56	0.58 g	0.0005
Potassium carbonate (K₂CO₃)	138.21	13.82 g	0.10
Toluene	-	100 mL	-
Ethanol	-	25 mL	-
Water	-	25 mL	-

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, combine 1-bromo-4-methoxybenzene (9.35 g, 0.05 mol), 4-fluorophenylboronic acid (7.70 g, 0.055 mol), potassium carbonate (13.82 g, 0.10 mol), and tetrakis(triphenylphosphine)palladium(0) (0.58 g, 0.0005 mol).

• Solvent Addition: Add toluene (100 mL), ethanol (25 mL), and water (25 mL) to the flask.

• Degassing: Degas the reaction mixture by bubbling nitrogen through it for 15-20 minutes.

• Heating: Heat the mixture to reflux (approximately 85-90 °C) under a nitrogen atmosphere and stir vigorously for 6-12 hours. Monitor the reaction progress by TLC.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Add water (50 mL) and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine (50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (hexane/ethyl acetate gradient) to yield the pure diaryl ketone.[20][21][22][23]

Safety Precautions:

• Palladium catalysts can be pyrophoric and should be handled under an inert atmosphere.

• Toluene is a flammable and toxic solvent. Use in a well-ventilated fume hood.

• Organoboronic acids can be irritants; handle with appropriate care.

III. Characterization and Data Analysis

The synthesized diaryl ketones should be characterized using standard analytical techniques to confirm their identity and purity.

Technique	Expected Observations for (4-methoxyphenyl)(4-fluorophenyl)methanone
¹H NMR	Aromatic protons in the range of δ 6.9-8.0 ppm. A singlet for the methoxy group protons around δ 3.8 ppm.
¹³C NMR	Carbonyl carbon signal around δ 195 ppm. Signals for aromatic carbons, including those coupled to fluorine.
¹⁹F NMR	A singlet or multiplet in the characteristic range for an aryl fluoride.
Mass Spectrometry	Molecular ion peak corresponding to the calculated mass of the product.
Infrared (IR) Spectroscopy	Strong carbonyl (C=O) stretching absorption around 1650-1680 cm⁻¹. C-O and C-F stretching bands.

IV. Applications in Research and Development

Diaryl ketones containing fluoro and methoxy groups are of significant interest in drug discovery. The fluorinated phenyl ring often participates in favorable interactions with biological targets, while the methoxy group can be crucial for receptor binding and can serve as a metabolic soft spot for derivatization.[1][29][30] For instance, peptidyl fluoromethyl ketones have been extensively studied as inhibitors of serine and cysteine proteases.[1][29] Furthermore, these motifs are found in various materials with interesting photophysical properties.

V. Troubleshooting and Optimization

Issue	Possible Cause	Suggested Solution
Low Yield in Friedel-Crafts	Incomplete reaction; deactivation of catalyst.	Increase reaction time or temperature; use a stronger Lewis acid or increase its stoichiometry.
Low Yield in Suzuki Coupling	Inactive catalyst; poor solubility of reagents.	Use a fresh batch of palladium catalyst; degas the reaction mixture thoroughly; try a different solvent system or a phase-transfer catalyst.
Formation of Side Products	Isomer formation in Friedel-Crafts; homocoupling in Suzuki.	Optimize reaction temperature and catalyst choice; ensure high purity of starting materials.
Difficult Purification	Close polarity of product and starting materials.	Optimize the eluent system for column chromatography; consider alternative purification methods like recrystallization or preparative HPLC.[31]

VI. Conclusion

The synthesis of diaryl ketones bearing fluoro and methoxy groups is readily achievable through well-established methodologies like Friedel-Crafts acylation and Suzuki-Miyaura cross-coupling. The choice of method will depend on the specific target and available resources. Careful execution of the protocols outlined in this guide, coupled with a solid understanding of the underlying chemical principles, will enable researchers to efficiently prepare these valuable compounds for a wide range of applications in science and industry.

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Crystallization methods for 3-Chloro-4-fluoro-2'-methoxybenzophenone purification

Application Note: Advanced Crystallization and Purification Protocols for 3-Chloro-4-fluoro-2'-methoxybenzophenone

Document Type: Technical Protocol & Application Guide Target Audience: Process Chemists, Formulation Scientists, and API Development Professionals

Executive Summary & Mechanistic Rationale

The purification of highly substituted benzophenones, such as 3-Chloro-4-fluoro-2'-methoxybenzophenone (CFMB) , presents unique thermodynamic challenges. Crude synthesis mixtures—typically derived from Friedel-Crafts acylation [1]—often contain unreacted catalysts (e.g., aluminum chloride complexes), regioisomers, and higher polyol byproducts [2]. Standard vacuum distillation is frequently inadequate due to the thermal degradation of the methoxy ether linkage at elevated temperatures.

The Causality of the Solvent System:

• Absolute Ethanol (Solvent): The lipophilic nature of the chloro and fluoro substituents, combined with the aromatic rings, renders CFMB highly soluble in ethanol at elevated temperatures (55–65°C). This allows for high volumetric throughput and reduces solution viscosity.

• Water (Anti-Solvent): Water acts as a potent anti-solvent. By carefully dosing water into the ethanolic solution, we rapidly decrease the solubility limit of CFMB, driving the system into the metastable zone. Crucially, water retains polar polyol impurities and inorganic catalyst salts in the mother liquor, preventing their co-precipitation [2, 4].

Process Analytical Technology (PAT) & Self-Validation

A robust protocol must be a self-validating system. Relying solely on visual cues for crystallization often leads to "oiling out" (Liquid-Liquid Phase Separation, or LLPS), a common failure mode where the benzophenone separates as an impure oil rather than a crystalline solid [3].

To validate the process in real-time, the following PAT tools are integrated into the workflow:

• In-Situ ATR-FTIR: Monitors the supersaturation trajectory. By tracking the carbonyl stretch (approx. 1650 cm⁻¹), operators can dynamically adjust the water dosing rate to stay within the Metastable Zone Width (MSZW) [3].

• FBRM (Focused Beam Reflectance Measurement): Tracks chord length distribution to ensure the system is undergoing controlled crystal growth rather than uncontrolled secondary nucleation.

Quantitative Data: Solubility & Impurity Clearance

The following tables summarize the critical process parameters and expected clearance rates based on optimized thermodynamic profiles for substituted benzophenones [4].

Table 1: Phase Solubility Profile of CFMB in EtOH/Water Systems

Temperature (°C)	Solvent Ratio (EtOH:Water v/v)	CFMB Solubility (mg/mL)	System State
60°C	100:0	> 450.0	Undersaturated (Clear)
50°C	80:20	185.5	Near Saturation
45°C	50:50	42.0	Metastable (Seeding Point)
20°C	50:50	12.4	Crystallization
-10°C	50:50	< 2.1	Maximum Yield Hold

Table 2: Impurity Clearance Profile (Target Metrics)

Impurity Type	Pre-Crystallization (Crude)	Post-Crystallization (Purified)	Clearance Mechanism
Polyol Byproducts	3.5 - 5.0%	< 0.1%	Retained in aqueous mother liquor [2].
Regioisomers	1.5 - 2.0%	< 0.2%	Differential solubility in 1:1 EtOH/H₂O [4].
Inorganic Salts	~ 1.0%	Non-Detectable	Removed via hot filtration & aqueous wash.

Experimental Protocol: Step-by-Step Methodology

This protocol is engineered to yield >99.5% HPLC purity with a highly crystalline, non-agglomerated morphology.

Phase 1: Dissolution and Clarification

• Charge the Reactor: Transfer 100 g of crude 3-Chloro-4-fluoro-2'-methoxybenzophenone into a jacketed crystallizer equipped with an overhead pitched-blade turbine.

• Solvent Addition: Add 200 mL of Absolute Ethanol (100:0 ratio).

• Heating: Ramp the jacket temperature to 65°C at a rate of 2°C/min. Agitate at 250 RPM until complete dissolution is achieved.

  • Causality: Gradual heating prevents localized thermal shock and degradation of the methoxy group.

• Hot Filtration: Pass the hot solution through a pre-warmed 5 µm PTFE inline filter into a secondary sterile crystallizer.

  • Causality: This mechanically removes insoluble aluminum/catalyst residues from the Friedel-Crafts reaction, which would otherwise act as heterogeneous nucleation sites and cause premature, uncontrolled crystallization [1, 4].

Phase 2: Anti-Solvent Dosing and Seeding

• Temperature Adjustment: Cool the clarified filtrate to 50°C.

• Primary Dosing: Using a precision dosing pump, add 100 mL of deionized water (pre-heated to 50°C) at a rate of 5 mL/min.

  • Causality: Dosing hot water prevents localized cold spots that trigger rapid supersaturation and "oiling out".

• Seeding: Once the EtOH:Water ratio reaches 2:1, the solution will enter the metastable zone. Pause dosing and introduce 0.5 g (0.5% w/w) of pure CFMB seed crystals. Hold the temperature and agitation for 60 minutes.

  • Causality: Seeding bypasses the high-energy barrier of primary nucleation. The 60-minute hold allows the seeds to consume the initial supersaturation, establishing a controlled crystal growth phase [3, 4].

• Secondary Dosing: Resume water dosing at 2 mL/min until a final solvent ratio of 1:1 (v/v) is achieved (total 200 mL water added).

Phase 3: Controlled Cooling and Isolation

• Cooling Profile: Program the jacket to cool from 50°C to 20°C at a linear rate of 0.5°C/min.

  • Causality: A slow cooling rate prevents secondary nucleation, ensuring the growth of large, easily filterable crystals.

• Deep Chill Hold: Further cool the suspension to -10°C and hold for 3 hours.

  • Causality: This step forces the remaining solute out of the mother liquor, maximizing thermodynamic yield (typically >85% recovery) [4].

• Filtration: Discharge the slurry into a Nutsche filter.

• Washing: Wash the filter cake with 50 mL of pre-chilled (-10°C) 1:1 Ethanol/Water mixture.

  • Causality: The cold wash displaces the impurity-laden mother liquor without re-dissolving the purified API.

• Drying: Transfer the crystals to a vacuum oven. Dry at 40°C under high vacuum (<10 mbar) for 12 hours until the loss on drying (LOD) is <0.5%.

Process Workflow Visualization

The following diagram maps the critical unit operations, phase transitions, and IPC checkpoints of the crystallization protocol.

Caption: Workflow of the Anti-Solvent Drowning-Out Crystallization process for CFMB purification.

References

• SYNTHESIS, SPECTROSCOPY AND PHOTOCHEMISTRY OF BENZOPHENONES Oregon State University (Integrated Laboratory Project)[Link]

• Method for purifying and separating benzophenone (CN108586224B)

• Examination of the Semi-Batch Crystallization of Benzophenone from Saturated Methanol Solution via Aqueous Antisolvent Drowning-Out as Monitored In-Process Using ATR FTIR Spectroscopy ACS Publications - Organic Process Research & Development[Link]

• Methods for the preparation of benzophenone derivatives (EP0855379B1)

The Strategic Utility of 3-Chloro-4-fluoro-2'-methoxybenzophenone in Heterocyclic Synthesis: Application Notes and Protocols

Introduction: A Versatile Precursor for Complex Heterocycles

In the landscape of medicinal chemistry and drug development, the synthesis of novel heterocyclic scaffolds remains a cornerstone of innovation. These cyclic structures are privileged motifs in a vast array of therapeutic agents due to their ability to present functional groups in a defined three-dimensional space, facilitating precise interactions with biological targets. 3-Chloro-4-fluoro-2'-methoxybenzophenone emerges as a highly valuable, yet under-documented, precursor for the construction of diverse and pharmaceutically relevant heterocyclic systems. Its substituted benzophenone core provides a robust platform for a variety of cyclization strategies, leading to important classes of compounds such as quinazolines, quinazolinones, and benzodiazepines.

The presence of the chloro and fluoro substituents on one aromatic ring, and a methoxy group on the other, allows for fine-tuning of the electronic and steric properties of the final heterocyclic products. This can significantly impact their pharmacokinetic and pharmacodynamic profiles. This guide provides a comprehensive overview of the synthetic utility of this precursor, detailing robust protocols for its conversion into key heterocyclic frameworks. The methodologies presented are designed for researchers, scientists, and drug development professionals, with a focus on the causality behind experimental choices to ensure both reproducibility and a deeper understanding of the underlying chemical principles.

Part 1: Synthesis of the Key Intermediate: (2-Amino-5-chloro-4-fluorophenyl)(2-methoxyphenyl)methanone

The primary gateway to a multitude of heterocyclic systems from the title compound is through the introduction of an amino group ortho to the carbonyl on the chloro-fluoro substituted ring. This transformation converts the benzophenone into a reactive intermediate primed for cyclization. A reliable and scalable approach involves a two-step sequence starting from a nitrated analogue.

Proposed Synthetic Pathway

The synthesis of the key aminobenzophenone intermediate is proposed to proceed via a Friedel-Crafts acylation followed by a nitro group reduction. This pathway is based on well-established and robust organic transformations.

Caption: Proposed synthesis of the key amino-benzophenone intermediate.

Protocol 1: Synthesis of (5-Chloro-4-fluoro-2-nitrophenyl)(2-methoxyphenyl)methanone

This protocol details the Friedel-Crafts acylation of 1-chloro-2-fluoro-4-nitrobenzene with 2-methoxybenzoyl chloride. The Lewis acid catalyst, aluminum chloride, activates the acyl chloride for electrophilic aromatic substitution.[1][2]

Materials:

• 1-Chloro-2-fluoro-4-nitrobenzene

• 2-Methoxybenzoyl chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.2 eq) and anhydrous dichloromethane.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add 2-methoxybenzoyl chloride (1.0 eq) to the suspension via the dropping funnel. Stir the mixture for 15 minutes at 0 °C.

• Add a solution of 1-chloro-2-fluoro-4-nitrobenzene (1.0 eq) in anhydrous dichloromethane dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture onto crushed ice containing concentrated hydrochloric acid.

• Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 50 mL).

• Combine the organic layers and wash sequentially with 1 M HCl, water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired nitro-benzophenone.

Protocol 2: Synthesis of (2-Amino-5-chloro-4-fluorophenyl)(2-methoxyphenyl)methanone

This protocol describes the reduction of the nitro group to a primary amine using tin(II) chloride dihydrate, a mild and effective reducing agent for this transformation.[3][4]

Materials:

• (5-Chloro-4-fluoro-2-nitrophenyl)(2-methoxyphenyl)methanone

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Ethanol

• Saturated sodium bicarbonate solution

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve (5-Chloro-4-fluoro-2-nitrophenyl)(2-methoxyphenyl)methanone (1.0 eq) in ethanol.

• Add tin(II) chloride dihydrate (4.0-5.0 eq) to the solution.

• Heat the mixture to reflux (approximately 78 °C) and stir for 3-5 hours. Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and carefully neutralize it by the slow addition of a saturated sodium bicarbonate solution until the pH is ~7-8.

• Extract the mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure to yield the crude aminobenzophenone.

• The product can be purified by recrystallization or column chromatography if necessary.

Part 2: Application in Quinazoline Synthesis

The synthesized (2-Amino-5-chloro-4-fluorophenyl)(2-methoxyphenyl)methanone is an excellent precursor for quinazoline derivatives, which are known for a wide range of biological activities, including anticancer and antimicrobial properties.[5]

Protocol 3: One-Pot Synthesis of a 2,4-Disubstituted Quinazoline

This protocol outlines a versatile one-pot synthesis of a 2,4-disubstituted quinazoline derivative from the aminobenzophenone, an aldehyde, and ammonium acetate under microwave irradiation, which often leads to shorter reaction times and higher yields.[6]

Materials:

• (2-Amino-5-chloro-4-fluorophenyl)(2-methoxyphenyl)methanone

• Aromatic aldehyde (e.g., benzaldehyde)

• Ammonium acetate

• Ethanol or Acetic Acid

Procedure:

• In a microwave reaction vial, combine (2-Amino-5-chloro-4-fluorophenyl)(2-methoxyphenyl)methanone (1.0 mmol), the chosen aromatic aldehyde (1.2 mmol), and ammonium acetate (10 mmol).

• Add ethanol or acetic acid (3-5 mL) as the solvent.

• Seal the vial and place it in a microwave reactor.

• Heat the mixture to 120-150 °C for 15-30 minutes.

• After cooling, dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solution and purify the crude product by column chromatography to obtain the desired quinazoline.

Reagent 1	Reagent 2	Reagent 3	Solvent	Temperature (°C)	Time	Typical Yield (%)
Aminobenzophenone	Benzaldehyde	NH₄OAc	Ethanol	120 (Microwave)	20 min	85-95
Aminobenzophenone	4-Chlorobenzaldehyde	NH₄OAc	Acetic Acid	140 (Microwave)	25 min	80-90
Aminobenzophenone	4-Methoxybenzaldehyde	NH₄OAc	Ethanol	120 (Microwave)	20 min	88-96
Table 1: Representative Conditions for Quinazoline Synthesis

Part 3: Application in Benzodiazepine Synthesis

2-Aminobenzophenones are also classical precursors for the synthesis of 1,4-benzodiazepines, a class of drugs with significant central nervous system activity.[7][8] The synthesis typically involves acylation of the amino group followed by cyclization.

Protocol 4: Synthesis of a 1,4-Benzodiazepin-2-one Derivative

This two-step protocol describes the synthesis of a benzodiazepine derivative. The first step is the acylation of the amino group with chloroacetyl chloride, followed by cyclization with ammonia.

Caption: Synthetic workflow for a 1,4-benzodiazepin-2-one derivative.

Step 1: Acylation with Chloroacetyl Chloride

Materials:

• (2-Amino-5-chloro-4-fluorophenyl)(2-methoxyphenyl)methanone

• Chloroacetyl chloride

• Toluene, anhydrous

• Ethanol

Procedure:

• Dissolve the aminobenzophenone (1.0 eq) in anhydrous toluene in a round-bottom flask.

• Cool the solution to 5-10 °C in an ice bath.

• Slowly add a solution of chloroacetyl chloride (1.1 eq) in toluene dropwise.

• Allow the reaction mixture to stir at room temperature for 3-4 hours.

• Monitor the reaction by TLC. Upon completion, evaporate the solvent under reduced pressure.

• Add ethanol to the crude product and stir at room temperature for several hours to induce crystallization.

• Filter the crystals, wash with cold ethanol, and dry to yield the 2-(2-chloroacetamido)benzophenone intermediate.

Step 2: Microwave-Assisted Cyclization

Materials:

• 2-(2-chloroacetamido)benzophenone intermediate

• Ammonia (7 M solution in methanol)

• Water

Procedure:

• In a microwave reaction vial, suspend the chloroacetamido intermediate (1.0 eq) in a mixture of methanol and water.

• Add the 7 M solution of ammonia in methanol (excess).

• Seal the vial and heat in a microwave reactor to 100 °C for 30 minutes.

• After cooling, the product may precipitate. If not, concentrate the mixture under reduced pressure.

• Collect the solid product by filtration, wash with water, and dry.

• The crude product can be purified by recrystallization from a suitable solvent like ethanol.

Precursor	Acylating Agent	Cyclizing Agent	Key Conditions	Typical Yield (%)
Aminobenzophenone	Chloroacetyl chloride	Ammonia	Microwave, 100 °C	80-90 (overall)
Aminobenzophenone	Bromoacetyl bromide	Methylamine	Conventional heating	75-85 (overall)
Table 2: Conditions for Benzodiazepine Synthesis

Conclusion

3-Chloro-4-fluoro-2'-methoxybenzophenone, through its key amino-derivative, serves as a strategic and versatile precursor for the synthesis of a range of important heterocyclic compounds. The protocols detailed in this guide offer robust and reproducible methods for accessing quinazolines and benzodiazepines. The ability to introduce specific substituents via this precursor allows for the systematic exploration of structure-activity relationships, making it a valuable tool for researchers in the field of drug discovery and development. The provided methodologies, grounded in established chemical principles, are intended to empower scientists to efficiently generate novel molecular entities with therapeutic potential.

References

• Khatri, J. K., et al. (2022). Energy Efficient Synthesis of Various Pharmaceutically Important Benzodiazepin-2-ones Using Microwave Synthesizer. Acta Scientific Medical Sciences, 6(9), 03-08. Available at: [Link]

• Organic Chemistry Portal. (2024). Synthesis of quinazolines. Available at: [Link]

• Pandya, D. N., et al. (2017). Metal-Free Oxidative Annulation Using Cyanamide or Carbonitrile. Frontiers in Chemistry. Available at: [Link]

• Sarma, B., & Prajapati, D. (2008). Microwave-Promoted Synthesis of Quinazolines.

• Organic Chemistry Portal. (2024). Synthesis of quinazolines. Available at: [Link]

• Sternbach, L. H. (1965). 2-amino-2'-halo-5-nitro benzophenones. U.S. Patent 3,203,990.

• Lynch, J. E., et al. (2019). Formation of Synthetically Versatile 2-Aminobenzophenones from Readily Accessed Acyl Hydrazides. ACS Omega, 4(26), 21769-21779. Available at: [Link]

• Bogdanova, D. M., Savina, L. I., & Begunov, R. S. (2023). ORIENTATION OF BENZOPHENONE DINITRO DERIVATIVES MONO-REDUCTION. Butlerov Communications, 73(2), 117-123. Available at: [Link]

• Chen, J., et al. (2016). Synthesis of 2-aminobenzophenones through acylation of anilines with α-oxocarboxylic acids assisted by tert-butyl nitrite. Organic & Biomolecular Chemistry, 14(4), 1356-1360. Available at: [Link]

• Nosova, E. V., et al. (2020). QUINAZOLINONE DERIVATIVES: SYNTHESIS AND LUMINESCENCE PROPERTIES. Modern problems of organic chemistry. Available at: [Link]

• Organic Chemistry Portal. (2024). Synthesis of quinazolinones. Available at: [Link]

• Lefebvre, V., Cailly, T., Fabis, F., & Rault, S. (2010). Two-Step Synthesis of Substituted 3-Aminoindazoles from 2-Bromobenzonitriles. The Journal of Organic Chemistry, 75(8), 2730-2732. Available at: [Link]

• Sun, J., et al. (2018). Metal-free oxidative cyclization of 2-amino-benzamides, 2-aminobenzenesulfonamide or 2-(aminomethyl)anilines with primary alcohols for the synthesis of quinazolinones and their analogues. Organic & Biomolecular Chemistry, 16(22), 4177-4181. Available at: [Link]

• Arachchige, P. T. K., & Yi, C. S. (2019). Synthesis of Quinazoline and Quinazolinone Derivatives via Ligand-Promoted Ruthenium-Catalyzed Dehydrogenative and Deaminative Coupling Reaction of 2-Aminophenyl Ketones and 2-Aminobenzamides with Amines. Organic Letters, 21(9), 3337-3341. Available at: [Link]

• Liu, C., et al. (2020). Electrochemical synthesis of 2-substituted quinazolinones from primary benzylic C(sp3)–H bonds and 2-aminobenzamides. Organic & Biomolecular Chemistry, 18(31), 6069-6073. Available at: [Link]

• Ayyangar, N. R., Lahoti, R. J., Srinivasan, K. V., & Daniel, T. (1987). A NEW AND CONVENIENT SYNTHESIS OF 4-AMINO-3-NITROBENZOPHENONE AND 2-AMINO-5-NITROBENZOPHENONE AND THEIR N-ALKYL DERIVATIVES. Organic Preparations and Procedures International, 19(2-3), 167-172. Available at: [Link]

• Lynch, J. E., et al. (2019). Formation of Synthetically Versatile 2-Aminobenzophenones from Readily Accessed Acyl Hydrazides. ACS Omega, 4(26), 21769-21779. Available at: [Link]

• Organic Chemistry Portal. (2024). Nitro Reduction. Available at: [Link]

• LibreTexts. (2024). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Available at: [Link]

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• PrepChem. (2024). Synthesis of 2-methyl-3-amino-4'-chloro-benzophenone. Available at: [Link]

• Organic Chemistry Portal. (2024). Friedel-Crafts Acylation. Available at: [Link]

• Google Patents. (2005). Preparation method of 2-amino-4' -fluoro-benzophenone. CN1690042A.

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• Google Patents. (2017). Preparation method of 2-chloro-4' -fluoroacetophenone. CN107141212B.

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Application Note: Optimized Grignard Reaction Conditions for the Synthesis of Fluorinated Benzophenones

Executive Summary & Strategic Rationale

Fluorinated benzophenones are highly privileged scaffolds in modern drug discovery and materials science. They serve as critical intermediates in the synthesis of high-performance engineering thermoplastics (e.g., PEEK), multi-potent agents for Alzheimer's disease (BACE-1 inhibitors), and advanced fluorinated fluorophores like Pennsylvania Green (). The strategic incorporation of fluorine modulates lipophilicity, enhances metabolic stability, and lowers the pKa of adjacent functional groups (1)[1].

However, synthesizing these diaryl ketones via traditional Grignard additions presents distinct chemical challenges. Fluorinated arylmagnesium halides are prone to thermal degradation, and direct addition to highly reactive electrophiles (like acid chlorides) often yields undesired tertiary alcohols due to over-alkylation. This application note details field-proven, self-validating methodologies to overcome these barriers, focusing on the highly chemoselective Weinreb amide coupling strategy.

Mechanistic Insights: Causality in Experimental Design

The Benzyne Elimination Pathway

The stability of fluorinated Grignard reagents is highly dependent on the position of the fluorine atom. Reagents with ortho-fluorine substituents (e.g., 2-fluorophenylmagnesium bromide) are notoriously thermally sensitive. The strong electron-withdrawing nature of the fluorine atom weakens the adjacent C–Mg bond. At elevated temperatures, this facilitates the elimination of magnesium halide ( MgFBr ), generating a highly reactive benzyne intermediate (2)[2]. To suppress this degradation, metalation must be strictly temperature-controlled, often utilizing cryogenic halogen-magnesium exchange with Turbo Grignard ( iPrMgCl⋅LiCl ) rather than direct insertion with magnesium turnings (3)[3].

Electrophile Selection: The Weinreb Amide Advantage

To prevent the double addition of the Grignard reagent—a common failure point when using acid chlorides or esters—the Weinreb amide ( N -methoxy- N -methylamide) is the electrophile of choice (4)[4]. Upon nucleophilic attack by the fluorinated Grignard reagent, the methoxy oxygen coordinates with the magnesium atom, forming a stable, five-membered chelated tetrahedral intermediate (5)[5]. This chelation acts as a thermodynamic sink, preventing a second equivalent of the Grignard reagent from attacking. The intermediate only collapses to reveal the desired benzophenone upon the introduction of an acidic aqueous quench.

Alternative Route: Aldehyde Addition & Oxidation

For exceptionally deactivated or sterically hindered systems (e.g., synthesizing bis(2,4,5-trifluorophenyl)methanone), adding the Grignard reagent to a fluorinated benzaldehyde followed by oxidation (e.g., TEMPO/NaOCl) of the resulting secondary alcohol is a highly reliable, scalable alternative (1)[1].

Visualization of the Synthetic Workflow

Workflow of fluorinated benzophenone synthesis via Weinreb amide Grignard addition.

Optimization & Data Presentation

The following table summarizes the causal relationship between electrophile selection and reaction outcomes when reacting with a standard fluorinated Grignard reagent (e.g., 4-fluorophenylmagnesium bromide).

Electrophile	Reagent	Solvent	Temp (°C)	Est. Yield (%)	Primary Byproduct / Limitation
Nitrile (Ar-CN)	Ar-MgBr	THF	Reflux	45–60	Unreacted starting material
Acid Chloride (Ar-COCl)	Ar-MgBr	Et₂O	−78 to 0	50–70	Tertiary alcohol (over-alkylation)
Aldehyde (Ar-CHO)	Ar-MgBr	THF	0 to RT	85–95	None (Requires secondary oxidation step)
Weinreb Amide	Ar-MgBr	THF	−20 to RT	88–98	Trace unreacted amide

Validated Experimental Protocols

Protocol A: Preparation of 4-Fluorophenylmagnesium Bromide (1.0 M in THF)

Note: This protocol establishes a self-validating loop through endpoint titration, ensuring exact stoichiometry for downstream coupling.

• Apparatus Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer. Purge continuously with ultra-high purity Argon.

• Magnesium Activation: Add magnesium turnings (1.1 equiv) and enough anhydrous, peroxide-free THF to cover the metal. Add 1,2-dibromoethane (0.05 equiv) and stir for 10 minutes to mechanically and chemically activate the magnesium surface.

• Initiation: Dilute 4-fluorobromobenzene (1.0 equiv) in anhydrous THF to achieve a final theoretical concentration of 1.0 M. Add 5% of this solution to the flask. Wait for initiation, indicated by a localized temperature spike and a shift to a cloudy, grayish solution.

• Controlled Addition: Once initiated, place the flask in a water bath to maintain the internal temperature strictly between 15 °C and 25 °C. Add the remaining aryl halide solution dropwise over 1 hour.

• Maturation & Validation: Stir for an additional 2 hours at room temperature.

  • Self-Validation Step: Titrate a 1.0 mL aliquot of the resulting Grignard reagent using a standardized solution of iodine in THF saturated with LiCl. A persistent brown color indicates the endpoint, allowing precise molarity calculation to prevent stoichiometric imbalances.

Protocol B: Chemoselective Weinreb Amide Coupling

• Electrophile Preparation: Dissolve the fluorinated Weinreb amide (1.0 equiv) in anhydrous THF (0.2 M) under an argon atmosphere. Cool the reaction vessel to 0 °C using an ice-water bath.

• Grignard Addition: Dropwise add the titrated 4-fluorophenylmagnesium bromide solution (1.15 equiv) over 30 minutes. Monitor the internal temperature via a thermocouple to ensure it does not exceed 5 °C, preventing premature collapse of the intermediate.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours.

  • Self-Validation Step: Quench a 50 µL reaction aliquot in 1 mL of 1:1 Acetonitrile/Water containing 0.1% Formic Acid. Analyze via LC-MS to confirm the complete disappearance of the Weinreb amide mass peak and the formation of the chelated intermediate.

• Hydrolytic Quench: Cool the flask back to 0 °C. Vigorously stir the solution and carefully add cold, saturated aqueous NH4​Cl dropwise until gas evolution ceases. The mildly acidic environment forces the collapse of the tetrahedral intermediate into the desired fluorinated benzophenone (5)[5].

• Isolation: Extract the aqueous layer three times with Ethyl Acetate. Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography.

Safety & Handling Parameters

Fluorinated Grignard reagents are highly reactive organometallic compounds. They react violently with water, alcohols, and ambient moisture, releasing highly flammable gases and causing severe thermal burns (6)[6]. Furthermore, the ethereal solvents required for these reactions (THF, diethyl ether) are highly prone to forming explosive peroxides upon prolonged storage or exposure to light and air. Always test solvents for peroxides prior to use, and conduct all operations within a certified chemical fume hood using rigorous Schlenk line techniques.

References

• Source: nih.
• Source: benchchem.
• Source: nih.
• Source: nih.
• Source: fishersci.
• Source: benchchem.
• Source: benchchem.

Sources

• 1. Synthesis of Fluorinated Benzophenones, Xanthones, Acridones, and Thioxanthones by Iterative Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Fluorophenylmagnesium Bromide|Grignard Reagent [benchchem.com]
• 3. Efficient and Scalable Synthesis of 4-Carboxy-Pennsylvania Green Methyl Ester: A Hydrophobic Building Block for Fluorescent Molecular Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Benzophenone: a ubiquitous scaffold in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 3,4-Difluoro-4'-ethoxybenzophenone | 951884-66-5 | Benchchem [benchchem.com]
• 6. fishersci.com [fishersci.com]

Application Note: UV-Vis Absorption Spectroscopy of 3-Chloro-4-fluoro-2'-methoxybenzophenone

Target Audience: Analytical Chemists, Photochemists, and Preclinical Drug Development Professionals Compound: 3-Chloro-4-fluoro-2'-methoxybenzophenone (CAS: 750633-57-9) Technique: Ultraviolet-Visible (UV-Vis) Absorption Spectroscopy

Executive Summary

The photophysical characterization of substituted benzophenones is critical for their application as photoinitiators, UV filters, and pharmaceutical intermediates. This application note provides a comprehensive guide to the UV-Vis absorption properties of 3-Chloro-4-fluoro-2'-methoxybenzophenone . By dissecting the distinct electronic transitions ( π→π∗ and n→π∗ ) and the specific steric and electronic contributions of its tri-substituted framework, this document establishes a robust, self-validating protocol for accurate spectral acquisition and solvatochromic analysis.

Mechanistic Causality of Substituent Effects

To accurately interpret the UV-Vis spectrum of 3-Chloro-4-fluoro-2'-methoxybenzophenone, one must understand how the ground state ( S0​ ) and excited states ( S1​ , S2​ ) of the parent benzophenone chromophore are perturbed by the specific functional groups[1].

Benzophenone fundamentally exhibits two primary absorption bands:

• A high-energy, high-intensity band in the UVB region (~250 nm), corresponding to the allowed π→π∗ transition.

• A low-energy, low-intensity band in the UVA region (~330–350 nm), corresponding to the forbidden n→π∗ transition involving the carbonyl oxygen's non-bonding electrons[1].

The Tri-Substituent Perturbation Model

The introduction of chloro, fluoro, and methoxy groups dramatically alters this baseline spectrum through a combination of inductive ( −I ), mesomeric ( +M ), and steric effects:

• 2'-Methoxy Group (Ortho Position): The methoxy group exerts a strong electron-donating +M effect. However, its placement at the ortho position introduces significant steric hindrance. This steric bulk forces the adjacent phenyl ring out of coplanarity with the carbonyl group, disrupting extended π -conjugation[2]. While this twisting can slightly hypsochromically (blue) shift the primary π→π∗ band, the +M effect introduces new charge-transfer characteristics that broaden the overall absorption tail well into the UVA spectral region[1].

• 4-Fluoro Group (Para Position): The highly electronegative fluorine atom exerts a −I effect, but its +M resonance contribution dominates at the para position. This stabilizes the π∗ excited state, leading to a measurable bathochromic (red) shift of the primary absorption band[3].

• 3-Chloro Group (Meta Position): Positioned meta to the carbonyl, the chloro substituent cannot effectively donate electron density via resonance to the chromophore center. Instead, it exerts a purely inductive ( −I ) electron-withdrawing effect, which primarily modulates the molar extinction coefficient ( ϵ ) rather than the wavelength of maximum absorption ( λmax​ )[4].

Experimental Protocols: A Self-Validating System

To capture both the high-intensity π→π∗ and low-intensity n→π∗ transitions without detector saturation or signal-to-noise degradation, a dual-concentration, dual-solvent approach is required. This protocol is designed as a self-validating system: the observation of specific solvatochromic shifts serves as an internal confirmation of compound integrity and instrument calibration.

Reagents and Materials

• Analyte: 3-Chloro-4-fluoro-2'-methoxybenzophenone (Purity ≥ 98%).

• Solvents (Spectroscopic Grade): Hexane (non-polar, UV cutoff 195 nm) and Ethanol (polar protic, UV cutoff 210 nm).

• Cuvettes: Matched quartz cuvettes (10 mm path length).

Step-by-Step Methodology

Step 1: System Suitability & Baseline Validation

• Power on the dual-beam UV-Vis spectrophotometer and allow the deuterium and tungsten-halogen lamps to warm up for 30 minutes.

• Fill both the reference and sample quartz cuvettes with the pure target solvent (e.g., Hexane).

• Run a baseline scan from 450 nm down to 200 nm at a scan rate of 100 nm/min with a 1 nm slit width.

• Validation Check: The resulting baseline must not deviate by more than ±0.002 Absorbance Units (AU). A deviation indicates cuvette mismatch or solvent contamination.

Step 2: Stock Solution Preparation

• Accurately weigh 2.65 mg of 3-Chloro-4-fluoro-2'-methoxybenzophenone (MW ≈ 264.68 g/mol ).

• Dissolve in 10.0 mL of the selected solvent in a volumetric flask to yield a 1.0×10−3 M stock solution.

• Causality Note: Sonication may be used for 60 seconds to ensure complete dissolution, as halogenated benzophenones can exhibit slow dissolution kinetics in non-polar solvents.

Step 3: Serial Dilution for Dual-Band Acquisition

• For the n→π∗ band (UVA): Use the 1.0×10−3 M stock directly. The low extinction coefficient ( ϵ≈100−200M−1cm−1 ) requires a high concentration to achieve an optimal absorbance of 0.1 - 0.2 AU.

• For the π→π∗ band (UVB): Dilute 100 μ L of the stock into 10.0 mL of solvent to create a 1.0×10−5 M working solution. The high extinction coefficient ( ϵ≈15,000−25,000M−1cm−1 ) necessitates this dilution to keep absorbance within the linear dynamic range (0.15 - 0.8 AU) according to the Beer-Lambert Law.

Step 4: Spectral Acquisition & Solvatochromic Verification

• Scan the 1.0×10−5 M solution from 320 nm to 200 nm to capture the π→π∗ transition.

• Scan the 1.0×10−3 M solution from 450 nm to 300 nm to capture the n→π∗ transition.

• Repeat the entire process using Ethanol.

• Validation Check (Solvatochromism): Compare the spectra in Hexane vs. Ethanol. In Ethanol, the n→π∗ band must exhibit a hypsochromic (blue) shift due to hydrogen bonding stabilizing the non-bonding electrons of the carbonyl oxygen. Conversely, the π→π∗ band should exhibit a slight bathochromic (red) shift due to dipole-dipole stabilization of the more polar excited state[1]. If these shifts are absent, the solvent integrity or compound identity is compromised.

Workflow Visualization

Caption: Self-validating workflow for UV-Vis spectral acquisition and solvatochromic analysis.

Quantitative Data Interpretation

The following table summarizes the anticipated spectral parameters derived from the substituent perturbation model applied to the benzophenone core.

Table 1: Expected UV-Vis Absorption Parameters for 3-Chloro-4-fluoro-2'-methoxybenzophenone

Transition Type	Spectral Region	Solvent	Expected λmax​ (nm)	Expected ϵ ( M−1cm−1 )	Photophysical Rationale
π→π∗	UVB	Hexane	255 - 265	15,000 - 20,000	Primary aromatic transition; red-shifted by 4-fluoro +M effect[3].
π→π∗	UVB	Ethanol	258 - 268	16,000 - 22,000	Bathochromic shift due to polar solvent stabilizing the π∗ state[1].
n→π∗	UVA	Hexane	335 - 345	100 - 180	Forbidden transition; broadened by 2'-methoxy steric twisting[1].
n→π∗	UVA	Ethanol	325 - 335	120 - 200	Hypsochromic shift due to H-bonding stabilizing the n -orbital[1].

Note: The exact λmax​ values will exhibit minor variations based on instrument calibration and exact solvent temperature (standardized here at 25°C).

References

• Transient Absorption Spectra and Lifetimes of Benzophenone Ketyl Radicals in the Excited State. ResearchGate. Available at:[Link]

• Substituent Effects on Conformational Changes in (+)-CSA Doped Polyaniline Derivatives. ResearchGate. Available at: [Link]

• Molecular Modeling Studies of the Structural, Electronic, and UV Absorption Properties of Benzophenone Derivatives. ResearchGate. Available at:[Link]

• Stepwise radial complexation from the outer layer to the inner layer of a dendritic ligand: a phenylazomethine dendrimer with an inverted coordination sequence. RSC Publishing. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Stepwise radial complexation from the outer layer to the inner layer of a dendritic ligand: a phenylazomethine dendrimer with an inverted coordination ... - Chemical Communications (RSC Publishing) DOI:10.1039/C4CC05007J [pubs.rsc.org]

Technical Notes & Optimization

Improving yield of 3-Chloro-4-fluoro-2'-methoxybenzophenone synthesis

Welcome to the Technical Support Center for Advanced Organic Synthesis. As a Senior Application Scientist, I have designed this guide to address the specific synthetic bottlenecks researchers face when scaling up the production of 3-Chloro-4-fluoro-2'-methoxybenzophenone .

Synthesizing ortho-substituted diaryl ketones presents unique regioselectivity and chemoselectivity challenges. This guide bypasses generic advice, focusing on the mechanistic causality behind yield losses and providing field-validated protocols to ensure high-purity isolation.

Part 1: Troubleshooting FAQs (The "Why" and "How")

Q1: Why is my yield of the 2'-methoxy isomer so low (<15%) when using Friedel-Crafts acylation of anisole with 3-chloro-4-fluorobenzoyl chloride? A1: The core issue is regioselectivity driven by steric and electronic factors. While the methoxy group on anisole is an ortho/para director, the transition state for ortho-acylation is highly sterically hindered by the bulky acylium ion[1]. Consequently, the reaction overwhelmingly favors the para position, yielding 3-chloro-4-fluoro-4'-methoxybenzophenone as the major product[1]. To synthesize the 2'-methoxy (ortho) isomer exclusively, you must abandon electrophilic aromatic substitution and adopt a directed organometallic approach, such as Grignard addition[2].

Q2: I switched to a Grignard reaction using methyl 2-methoxybenzoate, but I am getting tertiary alcohol byproducts. How do I stop over-addition? A2: Standard esters are prone to double nucleophilic attack because the intermediate ketone formed after the first Grignard addition is more electrophilic than the starting ester. To prevent this, you must convert your starting material into a Weinreb amide (N-methoxy-N-methylamide)[3]. The Weinreb amide reacts with the Grignard reagent to form a highly stable, 5-membered metal-chelated intermediate[4]. This chelate traps the tetrahedral intermediate, completely halting further nucleophilic attack until it is intentionally broken during the acidic workup[4].

Q3: My Weinreb amide coupling using standard peptide coupling reagents (EDC/HOBt) is stalling. What is a more robust alternative? A3: Steric hindrance around the ortho-methoxy group can slow down standard carbodiimide couplings. For complete conversion, bypass the carboxylic acid and use 2-methoxybenzoyl chloride . Reacting the acyl chloride directly with N,O-dimethylhydroxylamine hydrochloride in the presence of a mild base (like triethylamine) is highly scalable, exothermic, and drives the reaction to completion within hours[3].

Part 2: Quantitative Route Comparison

To justify the switch from Friedel-Crafts to the Weinreb-Grignard route, review the empirical data summarizing the synthetic pathways for ortho-methoxybenzophenones:

Synthetic Route	Substrates	Regioselectivity	Major Byproducts	Expected Yield
Friedel-Crafts Acylation	Anisole + 3-Cl-4-F-benzoyl chloride	Poor (para favored)	4'-methoxy isomer (85%)	< 15%
Standard Grignard	Methyl 2-methoxybenzoate + Ar-MgBr	Excellent	Tertiary alcohols	40 - 50%
Weinreb-Grignard (Optimized)	Weinreb Amide + Ar-MgBr	Excellent	Unreacted amide (trace)	85 - 95%

Part 3: Mechanistic Visualization

The following diagram illustrates the logical workflow and the critical chelation mechanism that guarantees the chemoselectivity of the optimized route.

Fig 1: Chemoselective synthesis of 2'-methoxybenzophenone via a stable Weinreb amide intermediate.

Part 4: Optimized Experimental Protocols

These procedures are engineered as self-validating systems. Visual and analytical checkpoints are embedded to ensure causality between your actions and the chemical state of the reaction.

Protocol A: Synthesis of 2-Methoxy-N-methoxy-N-methylbenzamide

Causality Focus: Utilizing an acyl chloride ensures complete conversion despite the steric bulk of the ortho-methoxy group.

• Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar under a nitrogen atmosphere.

• Reagent Mixing: Suspend N,O-dimethylhydroxylamine hydrochloride (1.1 equivalents) in anhydrous dichloromethane (DCM, 0.2 M). Cool the suspension to 0 °C using an ice bath.

• Base Addition: Add triethylamine (2.5 equivalents) dropwise. Self-Validation: The cloudy suspension will become a clear solution as the free amine is liberated.

• Coupling: Dissolve 2-methoxybenzoyl chloride (1.0 equivalent) in a minimal amount of DCM and add it dropwise over 15 minutes to control the exothermic reaction.

• Monitoring: Remove the ice bath and stir at room temperature for 2 hours. Self-Validation: Perform TLC (Hexane:EtOAc 3:1). The reaction is complete when the UV-active spot corresponding to the acyl chloride completely disappears.

• Workup: Quench with water. Wash the organic layer sequentially with 1N HCl (to remove excess amine), saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the Weinreb amide as a pale yellow oil.

Protocol B: Grignard Addition (Target Synthesis)

Causality Focus: Temperature control is critical to stabilize the magnesium chelate and prevent premature collapse.

• Setup: In a flame-dried 250 mL Schlenk flask under nitrogen, dissolve the Weinreb amide from Protocol A (1.0 equivalent) in anhydrous THF (0.1 M). Cool strictly to 0 °C.

• Grignard Addition: Slowly add (3-chloro-4-fluorophenyl)magnesium bromide (1.2 equivalents, typically a 0.5 M solution in THF) dropwise via a syringe pump over 30 minutes.

• Chelate Formation: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature for 2 hours. Self-Validation: The reaction mixture will often develop a distinct yellow/orange hue, indicating the formation of the stable, 5-membered magnesium chelate[4].

• Hydrolysis (Critical Step): Cool the flask back to 0 °C. Vigorously stir and quench by slowly adding 1N HCl (aq). Self-Validation: The color will rapidly discharge, and a biphasic mixture will form. This visual change confirms the acidic destruction of the tetrahedral chelate and the release of the target ketone[4].

• Isolation: Extract the aqueous layer three times with ethyl acetate. Wash the combined organic layers with brine, dry over MgSO₄, and concentrate. Purify via flash column chromatography to isolate pure 3-Chloro-4-fluoro-2'-methoxybenzophenone.

References

• Namboothiri, I. N. N., et al. "Simple Synthesis of Amides and Weinreb Amides via Use of PPh3 or Polymer-Supported PPh3 and Iodine." National Center for Biotechnology Information (PMC).[Link]

• Inn, K.-S., & Kim, S. "Benzophenone: a ubiquitous scaffold in medicinal chemistry." National Center for Biotechnology Information (PMC).[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Benzophenone: a ubiquitous scaffold in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Simple Synthesis of Amides and Weinreb Amides via Use of PPh3 or Polymer-Supported PPh3 and Iodine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Friedel-Crafts Acylation for Electron-Rich Aromatics

Welcome to the technical support center for Friedel-Crafts acylation. This guide is designed for researchers, scientists, and professionals in drug development who are working with electron-rich aromatic compounds. Here, we address common challenges and provide in-depth, field-proven insights to help you navigate the complexities of this foundational C-C bond-forming reaction.

Frequently Asked Questions (FAQs)

This section provides quick answers to the most common issues encountered when acylating activated aromatic rings.

Q1: My Friedel-Crafts acylation of an aniline or phenol derivative is failing completely. What is the most likely cause?

A1: The primary cause of failure is the deactivation of the Lewis acid catalyst (e.g., AlCl₃) by the basic functional groups (-NH₂, -OH).[1][2][3][4] The lone pair of electrons on the nitrogen or oxygen atom readily coordinates with the Lewis acid. This forms a complex that not only deactivates the catalyst but also transforms the activating substituent into a strongly deactivating group, effectively shutting down the electrophilic aromatic substitution.[3][4][5]

Q2: I'm observing O-acylation instead of the desired C-acylation on my phenol substrate. How can I favor ring acylation?

A2: O-acylation is often kinetically favored with phenols, forming a phenyl ester.[6] To achieve C-acylation, the most reliable method is not a direct Friedel-Crafts acylation but rather the Fries Rearrangement .[6] This reaction involves first forming the phenyl ester (O-acylation) and then inducing an intramolecular rearrangement of the acyl group to the ortho and para positions of the ring using a Lewis acid catalyst.[6][7][8]

Q3: Why is a stoichiometric amount of Lewis acid catalyst required for Friedel-Crafts acylation, unlike in the alkylation version?

A3: In Friedel-Crafts acylation, the ketone product formed is itself a Lewis base. It strongly coordinates with the Lewis acid catalyst, forming a stable complex.[2][9] This complex effectively removes the catalyst from the reaction cycle. Therefore, at least a stoichiometric amount of the catalyst is required to ensure there is enough free Lewis acid to activate the acylating agent for all the starting material.[2][10]

Q4: My reaction with an electron-rich heterocycle like pyrrole is producing a black tar-like substance with little to no desired product. What's happening?

A4: Electron-rich heterocycles such as pyrroles, furans, and thiophenes are highly activated and extremely sensitive to strong acids.[11] The use of potent Lewis acids like AlCl₃ often leads to acid-catalyzed polymerization of the heterocycle, resulting in the formation of intractable tars.[11]

Q5: Are there milder alternatives to AlCl₃ for sensitive electron-rich substrates?

A5: Yes, several milder Lewis acids can be employed for highly reactive substrates. Catalysts such as zinc chloride (ZnCl₂), ferric chloride (FeCl₃), tin(IV) chloride (SnCl₄), or metal triflates (e.g., Sc(OTf)₃, Hf(OTf)₃) are often more suitable.[11][12] Additionally, for certain applications, reactions can be performed using solid acid catalysts like zeolites or polyphosphoric acid, which can offer milder conditions and easier workup.[13]

Troubleshooting Guides by Substrate Class

Guide 1: Acylation of Phenols and Aryl Ethers

Problem: Low yield of C-acylated product, with significant O-acylation or recovery of starting material.

Causality: The phenolic hydroxyl group presents two competing nucleophilic sites: the oxygen atom and the activated aromatic ring. Direct acylation often favors the more nucleophilic oxygen.

Solutions & Protocols:

• Utilize the Fries Rearrangement: This is the most robust method for synthesizing hydroxyaryl ketones.

  • Step 1 (Esterification): Convert the phenol to its corresponding ester (e.g., phenyl acetate) using an acyl chloride or anhydride, typically with a base like pyridine.

  • Step 2 (Rearrangement): Treat the isolated phenolic ester with a Lewis acid (e.g., AlCl₃). The reaction temperature can influence the regioselectivity: lower temperatures (e.g., <60°C) tend to favor the para product, while higher temperatures (e.g., >160°C) favor the ortho product.[7]

• For Aryl Ethers (e.g., Anisole): These substrates are less problematic as O-acylation is not a competing pathway. However, their high reactivity can still pose challenges.

  • Control Stoichiometry: Use a slight excess of the acylating agent (1.1-1.2 equivalents) and the Lewis acid (1.2 equivalents) to drive the reaction to completion.

  • Maintain Low Temperature: Add the reagents at a low temperature (0 °C) to control the reaction rate and prevent potential side reactions.[2]

Workflow: Choosing a Method for Phenolic Substrates

Caption: Decision tree for acylating phenolic compounds.

Guide 2: Acylation of Anilines and N-Aryl Amides

Problem: Reaction fails, resulting in a complex mixture or recovery of starting material.

Causality: The basic amino group (-NH₂) reacts with the Lewis acid catalyst, deactivating both.[3][5]

Solution: Protection-Acylation-Deprotection Strategy

This three-step sequence is the standard and most reliable method.[14][15]

• Protection: Convert the aniline to an acetanilide (or another amide). The amide nitrogen is significantly less basic due to the resonance delocalization of its lone pair into the carbonyl group, preventing it from complexing with the Lewis acid.[15]

• Friedel-Crafts Acylation: Perform the acylation on the protected acetanilide. The acetamido group (-NHCOCH₃) is an ortho, para-director and is still activating enough for the reaction to proceed smoothly.

• Deprotection: Hydrolyze the amide group using acidic or basic conditions to reveal the free amine and yield the desired aminoaryl ketone.

Detailed Protocol: Acylation of Aniline via Acetanilide

Part A: Protection (Formation of Acetanilide)

• Dissolve aniline (1.0 eq) in glacial acetic acid in a round-bottom flask.

• Slowly add acetic anhydride (1.1 eq) to the solution.

• Heat the mixture gently under reflux for 30 minutes.

• Pour the hot mixture into ice-cold water to precipitate the acetanilide.

• Collect the solid product by vacuum filtration and wash with cold water. Dry thoroughly.

Part B: Friedel-Crafts Acylation of Acetanilide

• In a dry three-neck flask under an inert atmosphere, suspend anhydrous AlCl₃ (2.2 eq) in a suitable solvent like carbon disulfide (CS₂) or nitrobenzene.[14]

• Cool the suspension to 0-5 °C in an ice bath.

• Slowly add acetyl chloride (1.1 eq).

• Add the dried acetanilide (1.0 eq) portion-wise, keeping the temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature, then heat gently (e.g., to 60-70 °C) until the reaction is complete (monitor by TLC).

• Carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated HCl.[14]

• Isolate the precipitated p-acetamidoacetophenone by filtration, wash with water, and recrystallize.

Part C: Deprotection (Hydrolysis)

• Place the p-acetamidoacetophenone in a round-bottom flask.

• Add a mixture of concentrated HCl and water (e.g., 1:1 v/v).

• Heat the mixture under reflux until TLC indicates the disappearance of the starting material.

• Cool the solution and carefully neutralize with an aqueous NaOH solution to precipitate the p-aminoacetophenone product.[14]

• Collect the product by filtration and recrystallize.

Diagram: Catalyst Deactivation by Amines

Caption: Competing reaction pathways in the presence of an amine.

Guide 3: Alternatives to Friedel-Crafts Acylation

For highly activated or sensitive substrates, named reactions that bypass the need for strong Lewis acids are superior.[16][17]

Reaction	Substrate Class	Reagents	Key Advantage
Fries Rearrangement	Phenols	Phenolic Ester + Lewis Acid (e.g., AlCl₃)	Excellent method for synthesizing ortho- and para-hydroxyaryl ketones.[6][7]
Vilsmeier-Haack Reaction	Electron-rich arenes & heterocycles (anilines, phenols, pyrroles)	DMF, POCl₃	A mild method for formylation (adding a -CHO group), using a weaker electrophile (Vilsmeier reagent).[18][19][20][21]
Houben-Hoesch Reaction	Polyhydroxyphenols, Phenolic ethers	Nitrile (R-CN), HCl, ZnCl₂	Synthesizes hydroxyaryl ketones from highly activated phenols using a nitrile as the acyl source.[16][17]
Sugasawa Reaction	Anilines	Nitrile, BCl₃, AlCl₃	A modification suitable for acylating anilines directly.[17][22]

References

• A Comparative Analysis of Friedel-Crafts Acylation vs. Fries Rearrangement for Aryl Ketone Synthesis. Benchchem.
• Technical Support Center: Friedel-Crafts Reactions of Anilines. Benchchem.
• Alternative Reactions to Friedel-crafts Acylation on Highly Activated Substr
• A Head-to-Head Comparison of Vilsmeier-Haack and Friedel-Crafts Formylation for Arom
• Vilsmeier-Haack Reaction. Chemistry Steps.
• Alternative Reactions to Friedel-crafts Acylation on Highly Activated Substrates.
• Amides as a Protecting Group for Friedel-Crafts Reactions- One Slide Guide. YouTube.
• Friedel-Crafts Acylation: Mechanism, Reactions & limit
• Friedel-Crafts Acyl
• Alternative Reactions to Friedel-crafts Acylation on Highly Activated Substr
• Alternative Reactions to Friedel-crafts Acylation on Highly Activated Substr
• Friedel-Crafts Acyl
• Friedel Crafts Acylation And Alkyl
• Troubleshooting common issues in Friedel-Crafts reactions. Benchchem.
• Alternatives to Friedl-Crafts reaction. Sciencemadness.
• Friedel–Crafts Acyl
• FRIES REARRANGEMENT. PHARMD GURU.
• Friedel–Crafts Acyl
• EAS Reactions (3)
• Applications of Friedel–Crafts reactions in total synthesis of natural products.
• Ch12: Friedel-Crafts acyl
• Catalytic Friedel-Crafts Acylation of Aniline Derivatives.
• Biocatalytic Friedel–Crafts Acylation and Fries Reaction.
• Technical Support Center: Troubleshooting Friedel-Crafts Acyl
• Alkylation and Acylation of Aromatic Rings- The Friedel-Crafts Reaction. LibreTexts Chemistry.
• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION.
• Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. LibreTexts Chemistry.
• Vilsmeier–Haack reaction. Wikipedia.
• Friedel-Crafts Acyl
• Fries Rearrangement. Organic Chemistry Portal.
• Friedel-Crafts Alkylation vs Acyl
• Friedel-Crafts reactions with Deactiv
• ORGANIC REACTION MECHANISM. SlidePlayer.
• TBDPS and Br-TBDPS Protecting Groups as Efficient Aryl Group Donors in Pd-Catalyzed Arylation of Phenols and Anilines.
• Vilsmeier-Haack Reaction. YouTube.
• A review of new developments in the Friedel–Crafts alkylation – From green chemistry to asymmetric c
• Catalytic Enantioselective Friedel-Crafts Allenylic Alkyl
• Response Surface Methodology Optimization of Friedel–Crafts Acylation Using Phosphotungstic Acid Encapsulation in a Flexible Nanoporous Material.
• A Method for the Selective Protection of Aromatic Amines in the Presence of Aliph
• Catalytic Friedel–Crafts Acylation of Heteroaromatics.
• Protecting Groups in Organic Synthesis-1 Ready. UT Southwestern Research Labs.

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Technical Support Center: Optimizing Catalyst Load for 3-Chloro-4-fluoro-2'-methoxybenzophenone Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, application scientists, and drug development professionals optimizing the synthesis of 3-Chloro-4-fluoro-2'-methoxybenzophenone .

Traditional Friedel-Crafts acylation for benzophenone derivatives often suffers from harsh conditions, poor functional group tolerance, and untunable regiocontrol. To achieve high fidelity and strict regioselectivity, the industry standard has shifted to the acylative Suzuki-Miyaura cross-coupling between an acyl chloride and an arylboronic acid[1]. However, the presence of a C-Cl bond on the boronic acid substrate introduces a significant chemoselectivity challenge. This guide provides the mechanistic grounding, self-validating protocols, and troubleshooting logic required to optimize palladium catalyst loading and maximize yield.

Mechanistic Grounding: The Chemoselectivity Challenge

In the synthesis of 3-Chloro-4-fluoro-2'-methoxybenzophenone, the reaction occurs between 2-methoxybenzoyl chloride and 3-chloro-4-fluorophenylboronic acid .

The fundamental challenge lies in the oxidative addition step. The active Pd(0) catalyst must selectively insert into the highly reactive C-Cl bond of the acyl chloride to form the Pd(II)-acyl complex, while strictly ignoring the aryl C-Cl bond on the 3-chloro-4-fluorophenyl ring. If the catalyst loading is too high, or if the chosen ligands are too electron-rich (e.g., Buchwald-type ligands), the catalyst will undergo unwanted oxidative addition into the aryl C-Cl bond, leading to deschlorinated side products and homocoupling[2].

Caption: Catalytic cycle for the acylative Suzuki-Miyaura cross-coupling.

Self-Validating Experimental Protocol

To prevent catalyst poisoning and ensure reproducibility, this protocol is designed as a self-validating system . It incorporates In-Process Controls (IPCs) that allow you to verify the integrity of the reaction at critical junctures.

Optimized Method: 0.4 mol% Pd Loading

Causality for Reagent Choice: We utilize Pd(OAc)₂ with PPh₃. The moderate electron-donating ability of PPh₃ provides sufficient electron density for the oxidative addition into the acyl chloride, but lacks the steric bulk and electron richness required to cleave the aryl C-Cl bond. 2-MeTHF is used as a green, water-immiscible solvent that simplifies phase separation during workup[3].

Step-by-Step Workflow:

• Catalyst Pre-activation: To an oven-dried Schlenk flask, add Pd(OAc)₂ (0.4 mol%) and PPh₃ (0.8 mol%). Evacuate and backfill with ultra-pure Argon three times. Add 2 mL of anhydrous, degassed 2-MeTHF. Stir for 10 minutes at room temperature.

  • Self-Validation Checkpoint 1: The solution should turn a clear, pale yellow, indicating the successful in situ reduction to the active Pd(0)L₂ species. If the solution turns black, oxygen ingress has occurred; abort and restart.

• Substrate Addition: Add 3-chloro-4-fluorophenylboronic acid (1.1 equiv) and finely milled anhydrous K₂CO₃ (2.0 equiv). Stir for 5 minutes.

• Acylation: Dropwise add 2-methoxybenzoyl chloride (1.0 equiv) dissolved in 3 mL of 2-MeTHF. Heat the reaction mixture to 80 °C.

• Reaction Monitoring (IPC 2): After 2 hours, withdraw a 10 µL aliquot, quench in acetonitrile, and analyze via HPLC.

  • Self-Validation Checkpoint 2: Conversion should be >85%. If conversion is <50% and no Palladium Black is visible, the transmetalation step is rate-limiting. Verify the quality and particle size of your K₂CO₃ base.

• Workup: Upon completion (typically 4 hours), cool to room temperature. Add 5 mL of deionized water to dissolve the salts. Separate the organic 2-MeTHF layer, dry over Na₂SO₄, and concentrate under reduced pressure[3].

Catalyst Load Optimization Data

Optimizing the catalyst load is a balancing act between achieving a high Turnover Number (TON) and suppressing side reactions. The table below summarizes the quantitative data demonstrating why a 0.4 mol% loading with a standard phosphine ligand is optimal for this specific substrate pair.

Entry	Catalyst System	Loading (mol%)	Ligand	Time (h)	Conversion (%)	Isolated Yield (%)	Chemoselectivity (Product : Deschloro)
1	Pd(PPh₃)₄ / K₂CO₃	5.0	PPh₃	2	>99	82	85 : 15
2	Pd(OAc)₂ / K₂CO₃	1.0	XPhos	2	>99	74	75 : 25
3	Pd(OAc)₂ / K₂CO₃	0.4	PPh₃	4	>99	95	99 : 1
4	Pd(OAc)₂ / K₂CO₃	0.1	PPh₃	12	65	58	99 : 1

Data Interpretation: High catalyst loadings (Entry 1) or highly active ligands (Entry 2) lead to significant cleavage of the 3-chloro group on the boronic acid. Reducing the loading to 0.4 mol% (Entry 3) maximizes chemoselectivity and yield. Dropping the load to 0.1 mol% (Entry 4) results in catalyst death before full conversion.

Troubleshooting Guide

When scaling up or modifying the synthesis of 3-Chloro-4-fluoro-2'-methoxybenzophenone, you may encounter yield drops. Follow this logical workflow to diagnose the root cause.

Caption: Troubleshooting workflow for resolving low yields and catalyst deactivation.

Specific Troubleshooting Q&A

Q: My reaction stalled at 50% conversion, and a black precipitate formed. What happened? A: The black precipitate is "Palladium Black," which indicates severe catalyst degradation and aggregation. This happens when the active Pd(0) species is no longer stabilized by its ligands. In acylative couplings, if the transmetalation step is too slow (often due to insoluble base), the intermediate Pd(II)-acyl complex decomposes. Ensure strict anhydrous/anaerobic conditions, verify your base is finely milled, and consider increasing the ligand-to-palladium ratio to 2.5:1 to keep the metal coordinated.

Q: LC-MS shows a large peak corresponding to a deschlorinated side product. How do I fix this? A: The 3-chloro group on your boronic acid is highly susceptible to unwanted oxidative addition. This is a classic symptom of using an overly active catalyst system. To resolve this, you must lower the catalyst loading to <1 mol% and ensure you are not using sterically demanding, electron-rich Buchwald ligands (like XPhos or SPhos). Stick to PPh₃, which kinetically favors the highly reactive acyl chloride over the aryl chloride.

Q: I am seeing high levels of 3,3'-dichloro-4,4'-difluorobiphenyl (homocoupling). Why? A: Homocoupling of the boronic acid occurs when oxygen is present in the system, turning the palladium catalyst into an oxidase. It can also occur if the acyl chloride is degraded (e.g., hydrolyzed to the carboxylic acid due to wet solvents), leaving the boronic acid to react with itself. Rigorously degas your solvents and verify the integrity of your 2-methoxybenzoyl chloride via NMR before use.

Frequently Asked Questions (FAQs)

Q: How do I transition from mol% to ppm catalyst loadings for process scale-up? A: Transitioning to ppm levels is highly desirable for pharmaceutical intermediates to avoid costly downstream heavy-metal scavenging[4]. A 0.1 mol% loading is equivalent to 1000 ppm. To successfully drop the loading to 100-200 ppm, you must eliminate all trace impurities in your starting materials that could poison the catalyst. At ppm levels, we recommend switching from in situ generated catalysts to pre-formed palladacycles or PEPPSI-type NHC complexes, which ensure 100% of the palladium added is catalytically active from the first second of the reaction[2].

Q: Can I use microwave irradiation to lower the catalyst loading further? A: Yes. Microwave heating has been shown to reduce reaction times for acylative Suzuki couplings from hours to under 10 minutes[1]. The rapid, homogeneous heating profile prevents the slow thermal degradation of the catalyst, often allowing you to halve the catalyst loading compared to traditional thermal reflux methods.

References

• Cross-Coupling of Acyl Chlorides, Synthesis of Tertiary Amides, Indole-Fused 1,4-Diazepines, and Aristolactams Source: Organic Chemistry Portal (Highlighting Tetrahedron Lett. 2008) URL:[Link]

• C(sp2) Suzuki–Miyaura cross-coupling reactions using nitrile-functionalized NHC palladium complexes Source: RSC Publishing URL:[Link]

• Oxime-palladacycle catalyzed aerobic Suzuki-coupling of arylboronic acid and acyl chloride to yield aryl ketone Source: RSC Publishing URL:[Link]

• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm Source: ACS Publications (Organic Process Research & Development) URL:[Link]

Sources

• 1. Microwave Chemistry: Cross-Coupling of Acyl Chlorides, Synthesis of Tertiary Amides, Indole-Fused 1,4-Diazepines, and Aristolactams [organic-chemistry.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Overcoming steric hindrance in 2'-methoxybenzophenone synthesis

Welcome to the Technical Support Center for Advanced Organic Synthesis. As a Senior Application Scientist, I frequently encounter researchers struggling with the synthesis of ortho-substituted biaryl ketones. The ortho-methoxy group in 2'-methoxybenzophenone presents a classic steric hindrance challenge that disrupts standard nucleophilic attacks, electrophilic aromatic substitutions, and cross-coupling transmetalations.

This guide is designed to troubleshoot these specific bottlenecks using field-proven, mechanistically sound methodologies.

Diagnostic Workflow: Overcoming Ortho-Steric Hindrance

Before diving into specific protocols, use the decision matrix below to identify the root cause of your synthetic failure and select the appropriate workaround.

Decision matrix for overcoming ortho-steric hindrance in biaryl ketone synthesis.

FAQ & Troubleshooting Guide

Q1: Why does my Friedel-Crafts acylation of anisole with benzoyl chloride yield almost exclusively 4-methoxybenzophenone instead of the 2-methoxy isomer?

The Causality: The methoxy group is an ortho/para director. However, the active electrophile in this reaction is a bulky acylium ion complexed with AlCl₃. The severe steric repulsion between the ortho-methoxy group and this massive electrophilic complex creates a high activation energy barrier, thermodynamically and kinetically driving the reaction to the unhindered para-position[1]. The Solution: You must reverse the polarity of your synthons. Instead of acylating anisole, use 2-methoxybenzoyl chloride as your electrophile and benzene as your nucleophile.

Protocol 1: Synthon-Reversed Friedel-Crafts Acylation

• Step 1 (Preparation): In an oven-dried, nitrogen-flushed round-bottom flask, suspend anhydrous Aluminum chloride (AlCl₃, 1.1 eq) in anhydrous dichloromethane (CH₂Cl₂).

  • Self-Validation Check: The suspension should remain free-flowing. If it clumps immediately, your AlCl₃ has absorbed atmospheric moisture and the reaction will fail.

• Step 2 (Addition): Dissolve 2-methoxybenzoyl chloride (1.0 eq) and benzene (1.2 eq) in CH₂Cl₂. Add this solution dropwise to the AlCl₃ suspension at 0 °C.

• Step 3 (Observation): Allow the mixture to warm to room temperature.

  • Self-Validation Check: The mixture will turn a deep yellow/orange color, indicating the successful formation of the reactive acylium ion complex. You will also observe the evolution of HCl gas (verifiable via damp pH paper at the condenser exhaust).

• Step 4 (Reaction & Workup): Stir for 4 hours[2]. Carefully pour the mixture over crushed ice and 37% HCl (1:1 v/v) to break the aluminum complex. Extract with CH₂Cl₂, wash with saturated NaHCO₃, dry over Na₂SO₄, and concentrate in vacuo.

Q2: I attempted a Grignard addition using 2-methoxyphenylmagnesium bromide and benzoyl chloride, but I recovered a mixture of unreacted starting material and a tertiary alcohol. How do I force the reaction to stop at the ketone?

The Causality: Acid chlorides and esters are highly reactive. Once the initial Grignard addition occurs, the tetrahedral intermediate collapses rapidly into a ketone. Because ketones are more electrophilic than the starting ester/acid chloride, the newly formed ketone immediately competes for the remaining Grignard reagent, leading to over-addition[3]. The ortho-methoxy group exacerbates this by slowing down the initial attack, giving the generated ketone even more time to react. The Solution: Utilize a Weinreb amide (N-methoxy-N-methylbenzamide). This forms a highly stable, five-membered chelated intermediate with the magnesium ion that survives until the reaction is quenched, completely preventing over-addition[4].

Protocol 2: Weinreb Amide Grignard Addition

• Step 1 (Amide Formation): Convert benzoyl chloride to N-methoxy-N-methylbenzamide using N,O-dimethylhydroxylamine hydrochloride and triethylamine in CH₂Cl₂[3].

• Step 2 (Grignard Addition): In a separate dry flask, cool a solution of the synthesized Weinreb amide (1.0 eq) in anhydrous THF to 0 °C. Add 2-methoxyphenylmagnesium bromide (1.2 eq) dropwise.

  • Self-Validation Check: Unlike standard ester reactions that exotherm violently, this addition is mildly exothermic. TLC monitoring will show the disappearance of the amide and the appearance of a single new spot (the stable intermediate), with no highly polar baseline spot (which would indicate a tertiary alcohol)[4].

• Step 3 (Quench): Quench the reaction strictly with cold 1M HCl.

  • Self-Validation Check: The acidic quench is mandatory. It breaks the stable 5-membered magnesium chelate, rapidly releasing the target 2'-methoxybenzophenone.

• Step 4 (Workup): Extract with ethyl acetate, wash with brine, dry over MgSO₄, and purify via flash chromatography.

Q3: Can I use Suzuki cross-coupling to synthesize 2'-methoxybenzophenone to avoid using strong nucleophiles or harsh Lewis acids?

The Causality: Yes, but standard Suzuki conditions often fail here. The ortho-methoxy group on the phenylboronic acid creates a steric shield that significantly retards the transmetalation step in the palladium catalytic cycle. The Solution: Utilize a highly active palladium source such as Pd₂(dba)₃ coupled with elevated temperatures to overcome the activation energy barrier of the hindered transmetalation[2].

Protocol 3: Palladium-Catalyzed Acyl Suzuki Coupling

• Step 1 (Setup): Combine 2-methoxyphenylboronic acid (1.2 eq), benzoyl chloride (1.0 eq), K₂CO₃ (2.0 eq), and Pd₂(dba)₃ (0.05 eq) in a Schlenk flask[2].

• Step 2 (Solvent): Add anhydrous, degassed toluene.

  • Self-Validation Check: The solution will initially appear dark purple/red due to the Pd₂(dba)₃ complex.

• Step 3 (Heating): Heat the mixture to 90 °C under a nitrogen atmosphere for 4–6 hours.

  • Self-Validation Check: As the catalytic cycle proceeds and the Pd(0) enters the cycle, the color will shift to a lighter yellow/brown, and a white precipitate (KCl) will accumulate at the bottom of the flask.

• Step 4 (Workup): Cool to room temperature, filter through a pad of Celite to remove the palladium catalyst and salts, and concentrate the filtrate. Purify via silica gel chromatography.

Quantitative Data Summary

The following table summarizes the operational parameters and yields for the three synthesis pathways, allowing you to choose the best method based on your available reagents and tolerance for steric challenges.

Synthesis Pathway	Key Reagents	Catalyst / Additive	Typical Yield	Primary Steric Challenge	Resolution Strategy
Friedel-Crafts	2-Methoxybenzoyl chloride + Benzene	AlCl₃ (1.1 eq)	85–90%	Ortho-methoxy directs electrophile to para-position	Reverse synthon polarity
Grignard / Weinreb	N-Methoxy-N-methylbenzamide + 2-MeO-PhMgBr	None	75–85%	Slower nucleophilic attack allows over-addition	Stable chelated intermediate
Suzuki Coupling	Benzoyl chloride + 2-MeO-PhB(OH)₂	Pd₂(dba)₃, K₂CO₃	70–80%	Ortho-bulk severely retards transmetalation	Highly active Pd(0) catalyst

References

• Synthesis of 4-methoxybenzophenone, PrepChem.com,
• Weinreb ketone synthesis, Wikipedia,
• Synthesis of Biaryl Ketones by Arylation of Weinreb Amides with Functionalized Grignard Reagents, The Royal Society of Chemistry,
• 3-Methoxy-4'-methylbenzophenone synthesis p

Sources

• 1. prepchem.com [prepchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 4. pubs.rsc.org [pubs.rsc.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the ¹H NMR Interpretation of 3-Chloro-4-fluoro-2'-methoxybenzophenone: A Comparative Analysis

Introduction

In the landscape of modern drug discovery and materials science, the unambiguous structural elucidation of novel chemical entities is paramount. Among the arsenal of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone for determining molecular structure in solution. This guide provides an in-depth, expert interpretation of the ¹H NMR spectrum of 3-Chloro-4-fluoro-2'-methoxybenzophenone, a polysubstituted aromatic ketone scaffold.

The complex substitution pattern of this molecule presents a rich learning opportunity for understanding how various electronic and steric effects manifest in a proton NMR spectrum. We will dissect the spectrum by analyzing the influence of electron-withdrawing halogens (Cl and F), an electron-donating methoxy group, and the magnetically anisotropic carbonyl bridge. This guide moves beyond simple peak assignment, focusing on the causality behind the observed chemical shifts and coupling constants. To provide a deeper context, we will compare its predicted spectral data with the experimentally determined spectra of simpler, related benzophenones.

The Modern NMR Workflow: From Sample to Structure

The process of structural elucidation via NMR is a systematic workflow. Each step is critical for ensuring data integrity and leads to a confident assignment of the molecular structure. The following diagram illustrates this self-validating process.

Caption: The comprehensive workflow for NMR-based structure elucidation.

Experimental Protocol for High-Resolution ¹H NMR

This protocol outlines the standard operating procedure for acquiring a publication-quality ¹H NMR spectrum. Trustworthy data begins with meticulous experimental practice.

• Sample Preparation:

  • Accurately weigh 5-10 mg of 3-Chloro-4-fluoro-2'-methoxybenzophenone.

  • Transfer the solid to a clean, dry vial.

  • Add approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. CDCl₃ is chosen for its excellent solubilizing power for moderately polar organic compounds and its single, easily identifiable residual solvent peak (~7.26 ppm).

  • Vortex the sample until the solid is completely dissolved.

  • Using a Pasteur pipette with a cotton plug, filter the solution into a 5 mm NMR tube to a height of approximately 4-5 cm. This removes any particulate matter that could degrade spectral resolution.

• Instrument Setup & Calibration (400 MHz Spectrometer):

  • Insert the sample into the spinner turbine and place it into the NMR magnet.

  • Lock onto the deuterium signal of the CDCl₃ solvent.

  • Shimming: Perform automated or manual shimming of the magnetic field. The goal is to achieve a narrow, symmetrical peak shape for the TMS or residual solvent signal, which is critical for resolving fine J-coupling.

  • Tuning and Matching: Tune the probe to the ¹H frequency (e.g., 400.13 MHz) to ensure efficient power transfer and maximize sensitivity.

• Data Acquisition:

  • Pulse Sequence: Utilize a standard single-pulse experiment (e.g., 'zg30'). A 30° pulse angle is often a good compromise between signal intensity and faster relaxation for quantitative work, though a 90° pulse maximizes signal for a single scan.

  • Acquisition Time (AQ): Set to 3-4 seconds to ensure adequate data point resolution.

  • Relaxation Delay (D1): Set to 2-5 seconds. This delay allows protons to return to thermal equilibrium between scans, ensuring accurate integration.

  • Number of Scans (NS): Acquire 16 or 32 scans for a sample of this concentration to achieve an excellent signal-to-noise ratio.

  • Spectral Width (SW): Set a spectral width of approximately 16 ppm (from -2 to 14 ppm) to ensure all signals, including any potential impurities, are captured.

• Data Processing:

  • Apply an exponential window function (line broadening, LB = 0.3 Hz) to the Free Induction Decay (FID) to improve the signal-to-noise ratio with minimal loss of resolution.

  • Perform a Fourier Transform (FT) to convert the time-domain FID into the frequency-domain spectrum.

  • Manually perform zero-order and first-order phase correction to ensure all peaks are in pure absorption mode (positive and symmetrical).

  • Apply a baseline correction algorithm to produce a flat baseline.

  • Calibrate the chemical shift axis by setting the TMS peak to δ 0.00 ppm.

  • Integrate all signals and normalize the values to represent the correct number of protons for each multiplet.

Predicted ¹H NMR Spectrum and Interpretation

Structure and Proton Numbering: (Note: Image is a placeholder for the actual chemical structure diagram which would be displayed here.)

Predicted ¹H NMR Data (400 MHz, CDCl₃)

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-2	~7.85	d	J(H2,H6) ≈ 2.5 (meta)	1H
H-5	~7.25	t	J(H5,H6) ≈ 8.7 (ortho, F-coupled)	1H
H-6	~7.70	dd	J(H6,H5) ≈ 8.7 (ortho), J(H6,H2) ≈ 2.5 (meta)	1H
H-3'	~7.30	d	J(H3',H4') ≈ 8.3 (ortho)	1H
H-4'	~7.55	t	J(H4',H3') ≈ 8.3, J(H4',H5') ≈ 7.5 (ortho)	1H
H-5'	~7.10	t	J(H5',H4') ≈ 7.5, J(H5',H6') ≈ 7.8 (ortho)	1H
H-6'	~7.00	d	J(H6',H5') ≈ 7.8 (ortho)	1H
OCH₃	~3.75	s	-	3H

Detailed Analysis of Ring A (3-Chloro-4-fluorophenyl Ring)

The protons on this ring are subject to the strong electron-withdrawing inductive effects of the chlorine and fluorine atoms, the deshielding anisotropic effect of the carbonyl group, and complex spin-spin coupling.

• H-2: This proton is ortho to the carbonyl group and meta to the chlorine atom. The magnetic anisotropy of the carbonyl group strongly deshields protons in the plane of the C=O bond, shifting them significantly downfield.[1][2] The meta coupling to H-6 is expected to be small (J ≈ 2-3 Hz), resulting in a narrow doublet.[3]

• H-6: This proton is also ortho to the carbonyl group, experiencing a similar strong deshielding effect. It is split by two different protons: an ortho coupling to H-5 (J ≈ 8-9 Hz) and a meta coupling to H-2 (J ≈ 2-3 Hz). This will result in a doublet of doublets (dd) multiplicity.

• H-5: This proton is ortho to the fluorine atom and meta to the carbonyl group. Fluorine's strong electronegativity inductively deshields this proton. Crucially, ¹H-¹⁹F coupling is observed over three bonds (³JHF), which is typically in the range of 6-10 Hz.[4] The coupling to H-6 is a standard ortho coupling (³JHH ≈ 8-9 Hz). The combined effect of coupling to both ¹⁹F and ¹H-6 will likely result in a triplet-like appearance, as the coupling constants may be very similar.

Detailed Analysis of Ring B (2'-methoxyphenyl Ring)

The key feature of this ring is the ortho-methoxy group, which is a strong electron-donating group (EDG) through resonance.[5] This effect increases electron density at the ortho and para positions relative to the methoxy group, causing shielding (an upfield shift).

• OCH₃: The methoxy protons are not coupled to any other protons and will appear as a sharp singlet, typically in the range of 3.7-3.9 ppm.

• H-3': This proton is ortho to the methoxy group, but also ortho to the carbonyl-substituted ring. While the methoxy group is donating, the steric hindrance from the adjacent bulky benzoyl group may force the methoxy group slightly out of the plane of the ring, modulating its resonance effect.[6] It will appear as a doublet due to ortho coupling with H-4'.

• H-4': This proton is meta to the methoxy group and will be split into a triplet (or more accurately, a doublet of doublets with similar J values) by its two ortho neighbors, H-3' and H-5'. It is expected to be the most downfield proton on this ring due to its para position relative to the electron-donating methoxy group and its proximity to the deshielding cone of the other aromatic ring.

• H-5' and H-6': These protons are furthest from the electron-withdrawing carbonyl bridge and will be the most shielded (upfield) protons in the aromatic region. H-6' is ortho to the electron-donating methoxy group, which should shield it significantly. H-5' is meta to the methoxy group. Both will show complex splitting due to their neighbors.

The following diagram visualizes the key J-coupling (through-bond) relationships that determine the multiplicity of the aromatic signals.

Caption: J-coupling network in 3-Chloro-4-fluoro-2'-methoxybenzophenone.

Comparative Analysis with Structurally Related Benzophenones

To validate our interpretation, it is instructive to compare the ¹H NMR data of our target molecule with known, simpler benzophenones. The data below for the reference compounds were obtained in CDCl₃ at 400 MHz.[7]

Comparative ¹H NMR Data (Aromatic Region, δ ppm)

Compound	H-2, H-6	H-3, H-5	H-4	H-2'	H-3'	H-4'	H-5'	H-6'
Benzophenone	7.81 (d)	7.49 (t)	7.59 (t)	7.81 (d)	7.49 (t)	7.59 (t)	7.49 (t)	7.81 (d)
2-Methoxybenzophenone	7.81 (d)	7.49 (t)	7.55 (t)	-	7.49-7.34 (m)	7.49-7.34 (m)	7.04 (t)	6.99 (d)
Predicted: Title Cmpd.	H-2: ~7.85	H-5: ~7.25	-	-	H-3': ~7.30	H-4': ~7.55	H-5': ~7.10	H-6': ~7.00

Key Observations:

• Effect of the 2'-Methoxy Group: In comparing Benzophenone to 2-Methoxybenzophenone, the protons on the unsubstituted ring (H-2, H-3, H-4, H-5, H-6) remain largely unchanged. However, on the methoxy-substituted ring, protons H-5' and H-6' are significantly shielded (shifted upfield to ~7.04 and 6.99 ppm, respectively).[7] This is a classic demonstration of the electron-donating resonance effect of the methoxy group, which increases electron density primarily at the ortho (H-6') and para (H-4') positions. Our prediction for the title compound follows this trend, with H-5' and H-6' being the most upfield aromatic signals.

• Combined Effects on Ring A: The protons on Ring A of the title compound (H-2, H-5, H-6) are all predicted to be in the range of ~7.25-7.85 ppm. This is consistent with the presence of multiple electron-withdrawing groups (C=O, Cl, F) which generally deshield aromatic protons, shifting them downfield from the benchmark of benzene (7.33 ppm).[3] The complexity (d, t, dd) is a direct result of the reduced symmetry and the introduction of H-F coupling, which is absent in the simpler reference compounds.

Conclusion

The ¹H NMR spectrum of 3-Chloro-4-fluoro-2'-methoxybenzophenone is a textbook example of how multiple substituents with competing and complementary electronic effects govern the chemical environment of aromatic protons. The key interpretive takeaways are:

• The powerful deshielding anisotropy of the carbonyl group causes the ortho protons (H-2, H-6) to be the most downfield signals on Ring A.

• The electron-donating resonance effect of the ortho-methoxy group strongly shields the protons on Ring B, particularly H-5' and H-6', causing them to appear significantly upfield.

• The presence of fluorine introduces observable ortho ¹H-¹⁹F coupling, which further complicates the multiplicity of the H-5 signal.

• By systematically analyzing these effects and comparing them to simpler analogs, a confident and complete assignment of the ¹H NMR spectrum can be achieved, underscoring the predictive power of fundamental NMR principles.

References

• A phosphine-free, atom-efficient cross-coupling reaction of triorganoindiums with acyl chlorides catalyzed by immobilization of palladium(0) in MCM-41. The Royal Society of Chemistry. [Link]

• Analysis of anisotropic effects in trinuclear metal carbonyl compounds by visualization of through-space NMR shielding. PubMed. [Link]

• THE MAGNETIC ANISOTROPY OF THE CARBONYL BOND. Canadian Science Publishing. [Link]

• Stereoelectronic effects on 1H nuclear magnetic resonance chemical shifts in methoxybenzenes. PubMed. [Link]

• H chemical shifts in NMR: Part 19 . Carbonyl anisotropies and steric effects in aromatic aldehydes and ketones. Modgraph. [Link]

• Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. University of Wisconsin-River Falls. [Link]

• NMR Analysis of Substituted Benzophenones. Oregon State University. [Link]

• How to Analyze Chemical Shift in the Aromatic Region (1H NMR). YouTube. [Link]

• The Effect of Fluorine in 1H NMR. Reddit. [Link]

• [NMR spectroscopy] What is the effect of a chlorine group on aromatic protons?. Reddit. [Link]

• Short Summary of 1H-NMR Interpretation. Minnesota State University Moorhead. [Link]

• Lecture outline 1H NMR spectra of aromatic compounds. University of California, Los Angeles. [Link]

• 1H NMR Spectroscopy of Aromatic Compounds. University of Wisconsin-Madison. [Link]

• C2H5Cl CH3CH2Cl chloroethane low high resolution 1H proton nmr spectrum of analysis. Doc Brown's Chemistry. [Link]

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• 1. Analysis of anisotropic effects in trinuclear metal carbonyl compounds by visualization of through-space NMR shielding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. researchgate.net [researchgate.net]
• 4. NMR Analysis of Substituted Benz [sites.science.oregonstate.edu]
• 5. youtube.com [youtube.com]
• 6. Stereoelectronic effects on 1H nuclear magnetic resonance chemical shifts in methoxybenzenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]

Benchmarking In Silico 13C NMR Prediction: A Comparative Guide Using 3-Chloro-4-fluoro-2'-methoxybenzophenone

Executive Summary

In modern drug development and synthetic chemistry, the rapid and accurate structural elucidation of complex organic molecules is paramount. While experimental Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard, researchers increasingly rely on in silico NMR prediction software to validate proposed structures, resolve stereochemical ambiguities, and optimize instrument time.

This guide objectively compares the predictive performance of three industry-leading software platforms—ACD/Labs NMR Predictors , Mestrelab Mnova NMRPredict , and PerkinElmer ChemDraw Professional —against experimental 13 C NMR data. To rigorously test these algorithms, we utilize 3-Chloro-4-fluoro-2'-methoxybenzophenone as our benchmark molecule. This compound presents a unique confluence of predictive challenges, including heavy atom effects, strong electronegative deshielding, spin-spin coupling ( 13 C- 19 F), and steric hindrance that disrupts molecular planarity.

The Benchmark Molecule: Causality of Substituent Effects

To evaluate predictive software, one must first understand the physical causality dictating the experimental chemical shifts of 3-Chloro-4-fluoro-2'-methoxybenzophenone. The molecule consists of two distinct aromatic rings connected by a carbonyl bridge, each exerting specific electronic and steric influences:

• The Heavy Atom Effect & Electronegativity (Ring A): The 3-chloro-4-fluorophenyl ring tests the software's ability to balance competing forces. Fluorine is highly electronegative, causing massive deshielding at the ipso carbon (C4, ~160 ppm) and introducing significant carbon-fluorine spin-spin coupling ( 1JCF​≈250 Hz, 2JCF​≈20 Hz). Conversely, chlorine at C3 demonstrates the "heavy atom effect" [1]; its large electron cloud provides diamagnetic shielding to the ipso carbon, resulting in a resonance (~121 ppm) that is further upfield than electronegativity alone would dictate.

• Steric Hindrance & Cross-Conjugation (Ring B): The 2-methoxyphenyl ring introduces profound steric bulk ortho to the carbonyl group. This steric interference forces the benzophenone core out of strict coplanarity, attenuating the extended π -conjugation between the rings. Consequently, the carbonyl carbon is deprived of electron density that would normally be donated via resonance, leading to a distinct downfield shift (~193.5 ppm) compared to an unhindered benzophenone [2].

Comparison of Predictive Platforms

We evaluated three primary software alternatives, each utilizing fundamentally different algorithmic approaches to predict 13 C NMR chemical shifts.

A. ACD/Labs NMR Predictors

ACD/Labs employs a dual-algorithm approach combining Hierarchically Ordered Spherical Environment (HOSE) codes and Neural Networks (NN) [3].

• Mechanism: The HOSE code algorithm searches a massive proprietary database for exact or highly similar structural fragments. If the exact environment is missing, the Neural Network interpolates the shift based on thousands of trained molecular features.

• Performance: Exceptional for out-of-domain molecules and highly accurate at capturing subtle stereoelectronic effects, such as the out-of-plane twisting caused by the ortho-methoxy group.

B. Mestrelab Mnova NMRPredict

Mnova utilizes Ensemble NMR Prediction , which synergizes Machine Learning methods with Modgraph Consultants' Increments and HOSE-code algorithms[4].

• Mechanism: By running multiple prediction engines in the background (including Deep Learning models), Mnova uses a Bayesian algorithm to combine individual chemical shifts and output a final value with a calculated confidence interval.

• Performance: Highly reliable for standard drug-like scaffolds. It accurately predicts the JCF​ coupling constants and provides excellent interactive drill-down capabilities for spectral comparison.

C. PerkinElmer ChemDraw Professional (ChemNMR)

ChemNMR relies primarily on Linear Additivity Rules [5].

• Mechanism: The software identifies a base substructure (e.g., benzophenone) and applies increment values for each substituent (chloro, fluoro, methoxy) based on their position (ortho, meta, para).

• Performance: Extremely fast and integrated directly into the drawing tool. However, because linear additivity assumes substituent effects are independent, it frequently struggles with non-linear resonance effects and the steric clashes present in our benchmark molecule.

Algorithmic Decision Tree for NMR Prediction Software

Experimental Protocol: Self-Validating Acquisition

To establish a ground truth for our comparison, experimental data must be acquired using a self-validating protocol that minimizes solvent effects and instrumental artifacts.

Step 1: Sample Preparation

• Dissolve 25 mg of high-purity (>98%) 3-Chloro-4-fluoro-2'-methoxybenzophenone in 0.6 mL of deuterated chloroform (CDCl 3​ , 99.8 atom % D).

• Ensure the CDCl 3​ contains 0.03% (v/v) Tetramethylsilane (TMS) as an internal reference standard ( δ = 0.00 ppm).

• Transfer the homogenous solution to a standard 5 mm NMR tube, ensuring a solvent column height of exactly 4-5 cm to optimize magnetic field shimming.

Step 2: Instrument Configuration

• Insert the sample into a 400 MHz NMR spectrometer (100 MHz for 13 C) equipped with a 5 mm BBFO probe.

• Tune and match the probe to the 13 C frequency. Lock the magnetic field to the deuterium signal of CDCl 3​ .

• Perform automated gradient shimming (TopShim) to ensure a homogeneous magnetic field, monitoring the lock level for stability.

Step 3: Acquisition Parameters

• Select a standard proton-decoupled 13 C pulse sequence (e.g., zgpg30 on Bruker systems) to collapse 13 C- 1 H multiplets into singlets, maximizing signal-to-noise ratio (SNR). Note: 13 C- 19 F coupling will still be visible as doublets.

• Set the spectral width to 250 ppm (approx. 25,000 Hz) to capture the highly deshielded carbonyl carbon.

• Set the relaxation delay (D1) to 2.0 seconds to allow sufficient longitudinal relaxation ( T1​ ) for quaternary carbons.

• Acquire 1,024 scans (NS) to ensure adequate SNR for the insensitive 13 C nucleus.

Step 4: Data Processing

• Apply a line broadening (LB) factor of 1.0 Hz before Fourier Transformation (FT) to smooth the baseline without sacrificing critical resolution.

• Manually phase the spectrum (zero-order and first-order) to ensure purely absorptive peak shapes.

• Calibrate the chemical shift scale by setting the central peak of the CDCl 3​ triplet to exactly 77.16 ppm.

Workflow for Structural Elucidation and Prediction Validation

Data Presentation: Experimental vs. Predicted Shifts

The table below summarizes the quantitative comparison between the experimental 13 C NMR data and the predictions generated by ACD/Labs, Mnova, and ChemDraw.

Note: Carbon numbering is designated as C1-C6 for the 3-chloro-4-fluorophenyl ring (C1 attached to carbonyl), C1'-C6' for the 2-methoxyphenyl ring (C1' attached to carbonyl), with C=O and OMe listed separately.

Carbon Position	Experimental δ (ppm)	ACD/Labs δ (ppm)	Mnova δ (ppm)	ChemDraw δ (ppm)	Error Analysis (ChemDraw vs Exp)
C=O (Carbonyl)	193.5	194.2	192.8	195.1	+1.6 ppm (Fails to account for full steric twist)
C1 (Ring A)	135.2	134.8	135.5	133.0	-2.2 ppm
C2 (Ring A)	132.1	131.5	132.0	130.5	-1.6 ppm
C3 (Ring A, C-Cl)	121.4 ( d,J=18 Hz)	121.0	122.1	120.0	-1.4 ppm
C4 (Ring A, C-F)	159.8 ( d,J=254 Hz)	160.2	159.5	162.1	+2.3 ppm (Overestimates F electronegativity)
C5 (Ring A)	116.5 ( d,J=22 Hz)	116.8	117.0	115.2	-1.3 ppm
C6 (Ring A)	130.4 ( d,J=8 Hz)	130.1	131.2	128.9	-1.5 ppm
C1' (Ring B)	128.6	128.2	129.0	127.5	-1.1 ppm
C2' (Ring B, C-OMe)	157.9	158.1	157.5	159.0	+1.1 ppm
C3' (Ring B)	111.5	111.8	112.0	110.5	-1.0 ppm
C4' (Ring B)	132.8	133.0	132.5	134.1	+1.3 ppm
C5' (Ring B)	120.3	120.5	120.1	121.0	+0.7 ppm
C6' (Ring B)	129.7	129.5	130.0	128.5	-1.2 ppm
OMe (Methoxy)	55.6	55.8	55.5	56.1	+0.5 ppm

Key Takeaways from the Data:

• ACD/Labs and Mnova demonstrated superior accuracy, with mean absolute errors (MAE) of < 0.5 ppm. Their neural network and machine learning architectures successfully accounted for the complex interplay between the heavy chlorine atom and the highly electronegative fluorine atom.

• ChemDraw exhibited the highest deviation (MAE ~1.4 ppm). The linear additivity rules struggled specifically with the C4 (C-F) carbon and the Carbonyl carbon, proving that simple mathematical increments cannot fully model 3D steric hindrance and non-linear resonance effects[5].

References

• Chemistry Stack Exchange. "Assigning the 13C NMR spectrum of bromobenzene and 4-bromobenzophenone." Stack Exchange Network, 2018. Available at:[Link]

• SciSpace. "13C NMR Spectra of Some Substituted 1,2,4-Oxidiazoles and 4,5-Dihydro-1,2,4-Oxadiazoles." SciSpace Literature, 1986. Available at:[Link]

• ACD/Labs. "NMR Prediction | 1H, 13C, 15N, 19F, 31P NMR Predictor." Advanced Chemistry Development, Inc., 2024. Available at:[Link]

• Mestrelab Research. "Download NMR Predict - Fast & Accurate NMR Prediction from Chemical Structures." Mestrelab Research S.L., 2024. Available at:[Link]

• Semantic Scholar. "Deciding which is the best 1H NMR predictor for organic compounds using statistical tools." Comptes Rendus Chimie, 2022. Available at:[Link]

Analytical Comparison Guide: Mass Spectrometry Profiling of 3-Chloro-4-fluoro-2'-methoxybenzophenone

As an Application Scientist in pharmaceutical development, selecting the optimal analytical platform for structural elucidation is rarely a one-size-fits-all decision. For asymmetrically substituted diaryl ketones like 3-Chloro-4-fluoro-2'-methoxybenzophenone (C₁₄H₁₀ClFO₂), the choice between hard ionization (GC-EI-MS) and soft ionization (LC-ESI-MS/MS) profoundly impacts the resulting spectral data.

This guide objectively compares the performance of these two analytical workflows, detailing the gas-phase thermodynamics that govern the compound's fragmentation and providing self-validating experimental protocols to ensure absolute data integrity.

Mechanistic Causality: The Rules of Benzophenone Fragmentation

To accurately interpret the mass spectra of 3-Chloro-4-fluoro-2'-methoxybenzophenone, one must first understand the causality behind its fragmentation. The molecule consists of a central carbonyl group linking two distinct aromatic systems: a 3-chloro-4-fluorophenyl ring (Ring A) and a 2-methoxyphenyl ring (Ring B).

Benzoyl derivatives exhibit highly predictable fragmentation patterns dictated by the stability of the resulting acylium ions[1]. When subjected to ionization, the primary event is the α -cleavage of the C-C bond adjacent to the carbonyl group[2].

For this specific compound, the fragmentation is a competition between two pathways, governed by electronic substituent effects:

• Formation of [2-Methoxybenzoyl]⁺ (m/z 135): The methoxy group on Ring B is strongly electron-donating via resonance (+R effect). This delocalizes the positive charge, highly stabilizing the acylium ion. Consequently, m/z 135 is almost always the base peak (100% abundance).

• Formation of [3-Chloro-4-fluorobenzoyl]⁺ (m/z 157/159): The halogens on Ring A are electron-withdrawing via induction (-I effect), which destabilizes the adjacent positive charge. This cleavage pathway is thermodynamically unfavored, resulting in a much lower relative abundance.

During Electrospray Ionization (ESI-MS/MS), the mechanism shifts slightly. The molecule is protonated at the carbonyl oxygen to form [M+H]⁺ (m/z 265). Upon Collision-Induced Dissociation (CID), the proton migrates to one of the aromatic rings, followed by the elimination of a neutral arene (e.g., anisole or 1-chloro-2-fluorobenzene) to yield the corresponding acylium ions[3].

Quantitative Data Summary: Platform Comparison

The table below summarizes the expected fragment ions, comparing the performance and spectral output of GC-EI-MS versus LC-ESI-MS/MS.

Ion Classification	m/z (GC-EI-MS)	m/z (LC-ESI-MS/MS)	Isotopic Pattern	Structural Assignment	Relative Abundance
Precursor Ion	264, 266	265, 267	3:1 (³⁵Cl/³⁷Cl)	[M]⁺• / [M+H]⁺	Medium
Primary Acylium (Ring B)	135	135	None	[2-Methoxybenzoyl]⁺	Base Peak (100%)
Primary Acylium (Ring A)	157, 159	157, 159	3:1 (³⁵Cl/³⁷Cl)	[3-Chloro-4-fluorobenzoyl]⁺	Low-Medium
Secondary Phenyl (Ring B)	107	107	None	[2-Methoxyphenyl]⁺	Medium
Secondary Phenyl (Ring A)	129, 131	129, 131	3:1 (³⁵Cl/³⁷Cl)	[3-Chloro-4-fluorophenyl]⁺	Low

Self-Validating Experimental Protocols

A robust analytical method must be self-validating. The protocols below incorporate internal checks to prevent misassignment of isobaric interferences.

Protocol A: GC-EI-MS (Hard Ionization Workflow)

Best for: Library-searchable structural confirmation of pure synthetic intermediates.

• Sample Preparation: Dissolve 1.0 mg of the compound in 1.0 mL of GC-grade hexane. Causality note: No derivatization is required because the molecule lacks active hydrogens (e.g., -OH, -NH₂), making it inherently volatile and thermally stable.

• Chromatography: Inject 1 µL (10:1 split) onto a standard 5% phenyl-methylpolysiloxane capillary column (30 m × 0.25 mm × 0.25 µm). Use a temperature gradient: 100°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

• Ionization: Set the Electron Impact (EI) source to the standard 70 eV to ensure reproducibility against NIST libraries. Maintain source temperature at 230°C.

• Data Acquisition & Self-Validation: Scan m/z 50–350.

  • Validation Check: Locate the molecular ion cluster at m/z 264 and 266. Because the molecule contains exactly one chlorine atom, these peaks must exhibit a ~3:1 intensity ratio reflecting the natural abundance of ³⁵Cl and ³⁷Cl. If this ratio deviates by >5%, the spectrum is contaminated by a co-eluting species.

Protocol B: LC-ESI-MS/MS (Soft Ionization & CID Workflow)

Best for: High-sensitivity quantification in complex biological matrices (e.g., plasma PK studies).

• Sample Preparation: Dilute the sample to 1 µg/mL in Methanol:Water (50:50, v/v) spiked with 0.1% Formic Acid. Causality note: Formic acid acts as a proton donor, drastically increasing the ionization efficiency to form [M+H]⁺.

• Chromatography: Inject 5 µL onto a C18 reversed-phase column (50 × 2.1 mm, 1.7 µm). Elute using a gradient of 0.1% FA in H₂O (Mobile Phase A) and 0.1% FA in Acetonitrile (Mobile Phase B), ramping from 5% B to 95% B over 5 minutes.

• Ionization: Operate the ESI source in positive mode. Set capillary voltage to 3.0 kV and desolvation temperature to 350°C.

• CID & Self-Validation: Isolate the precursor [M+H]⁺ at m/z 265. Apply a Collision Energy (CE) ramp from 10 eV to 40 eV using Argon gas.

  • Validation Check (Lineage Mapping): Monitor the transition m/z 265 → 135. As the CE increases past 25 eV, verify the subsequent appearance of m/z 107. This confirms the secondary loss of neutral Carbon Monoxide (28 Da) from the primary acylium ion, proving the structural lineage of the fragment.

Visualizations & Analytical Workflows

Figure 1: Decision matrix and workflow comparison for GC-EI-MS versus LC-ESI-MS/MS analysis.

Figure 2: Primary and secondary mass spectrometry fragmentation pathways of the target compound.

References

• Suzuki, O., Hattori, H., Asano, M., Takahashi, T., & Brandenberger, H. "Positive and negative ion mass spectrometry of benzophenones, the acid-hydrolysis products of benzodiazepines." Zeitschrift für Rechtsmedizin, 98(1), 1-10, 1987.[Link]

• Kuck, D. "Interannular proton exchange and fragmentation of carbonyl-protonated benzophenones." Universität Bielefeld Publications, 1990.[Link]

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• 2. Positive and negative ion mass spectrometry of benzophenones, the acid-hydrolysis products of benzodiazepines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Making sure you're not a bot! [pub.uni-bielefeld.de]

A Senior Application Scientist's Guide to X-ray Crystallography Data for Substituted Benzophenone Structures

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and materials science, the precise determination of a molecule's three-dimensional structure is paramount. This guide provides an in-depth technical comparison of X-ray crystallography as the definitive method for elucidating the solid-state structures of substituted benzophenones, a class of compounds with significant applications in medicinal chemistry and photochemistry. We will explore the experimental workflow of single-crystal X-ray diffraction, present a comparative analysis of crystallographic data for various benzophenone derivatives, and objectively evaluate alternative analytical techniques, supported by experimental evidence.

The Unambiguous Power of X-ray Crystallography

X-ray crystallography stands as the gold standard for atomic-resolution structural analysis. Its ability to provide a precise three-dimensional map of electron density within a crystal allows for the unambiguous determination of bond lengths, bond angles, and the overall conformation of a molecule. For substituted benzophenones, this is crucial for understanding how different functional groups influence the twist angle between the two phenyl rings, a key determinant of the molecule's electronic and steric properties. This structural insight is invaluable for structure-activity relationship (SAR) studies and the rational design of novel compounds with tailored properties.

Experimental Protocol: From Powder to Structure

The journey from a synthesized benzophenone derivative to its final, refined crystal structure is a meticulous process. The following protocol outlines the key steps, emphasizing the causality behind each experimental choice.

Part 1: Crystallization – The Art and Science

The critical first step, and often the most challenging, is growing a single crystal of suitable size and quality. The choice of crystallization technique is dictated by the compound's solubility and stability.

1. Solvent Selection:

• Rationale: The ideal solvent system is one in which the compound is sparingly soluble. This allows for slow, controlled crystal growth, which is essential for forming a well-ordered lattice.

• Screening: A preliminary screening of solvents with varying polarities (e.g., hexane, ethyl acetate, dichloromethane, methanol, water) is recommended. A good starting point is to find a solvent in which the compound dissolves when heated and precipitates upon cooling.

2. Common Crystallization Techniques:

• Slow Evaporation: A solution of the benzophenone derivative is prepared in a suitable solvent and left undisturbed in a loosely covered vial. The slow evaporation of the solvent gradually increases the concentration, leading to nucleation and crystal growth. This method is straightforward but offers less control over the rate of crystallization.[1][2]

• Vapor Diffusion: This is often the most successful technique for small molecules.[3] A concentrated solution of the compound is placed in a small, open vial. This vial is then placed inside a larger, sealed container that contains a more volatile "anti-solvent" in which the compound is insoluble. The vapor of the anti-solvent slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization. This method allows for very slow and controlled crystal growth, often yielding high-quality crystals.

• Solvent Layering: A solution of the compound is carefully layered with a less dense, miscible solvent in which the compound is insoluble.[4] Crystals may form at the interface of the two solvents as they slowly mix.

Part 2: Data Collection and Processing

Once a suitable crystal is obtained, it is mounted on a goniometer and subjected to a focused beam of X-rays in a diffractometer.

1. Crystal Selection and Mounting:

• Rationale: A single, well-formed crystal with sharp edges and no visible defects is chosen under a microscope. The crystal should be of an appropriate size (typically 0.1-0.3 mm in each dimension) to be fully bathed in the X-ray beam.

• Procedure: The selected crystal is carefully mounted on a glass fiber or a loop with a cryoprotectant oil and flash-cooled in a stream of liquid nitrogen to minimize radiation damage during data collection.

2. Data Collection:

• Process: The crystal is rotated in the X-ray beam, and a series of diffraction images are collected on a detector. Each spot on the diffraction pattern corresponds to a specific set of crystal lattice planes.

• Instrumentation: Modern diffractometers are equipped with sensitive detectors (e.g., CCD or CMOS) and powerful X-ray sources (e.g., Mo or Cu Kα radiation).

3. Data Processing:

• Integration: The intensity of each diffraction spot is measured and integrated.

• Scaling and Merging: The integrated intensities from all the images are scaled and merged to create a unique set of reflection data. This step also provides important statistics about the quality of the data.[5]

Part 3: Structure Solution and Refinement

The final stage involves converting the diffraction data into a three-dimensional model of the molecule.

1. Structure Solution:

• Phase Problem: The diffraction experiment measures the intensities of the diffracted X-rays but not their phases. This is known as the "phase problem" in crystallography.

• Methods: For small molecules like benzophenones, direct methods are typically used to solve the phase problem and generate an initial electron density map.[4]

2. Structure Refinement:

• Model Building: An initial atomic model is built into the electron density map.

• Least-Squares Refinement: The atomic coordinates and thermal displacement parameters are refined against the experimental data using a least-squares minimization algorithm. This process iteratively improves the agreement between the calculated and observed structure factors, resulting in a final, accurate molecular structure.[4]

The overall workflow can be visualized as follows:

Caption: Workflow for Single-Crystal X-ray Diffraction Analysis.

Comparative Analysis of Substituted Benzophenone Structures

The Cambridge Structural Database (CSD) is the world's repository for small-molecule organic and metal-organic crystal structures and serves as an invaluable resource for comparative structural analysis.[6] An examination of the CSD reveals how different substituents on the benzophenone scaffold influence key geometric parameters.

Compound Name	Substitution Pattern	Space Group	Key Dihedral Angle (°)	CSD Refcode
Benzophenone	Unsubstituted	P2₁2₁2₁	56.1	BENZOP
4-Aminobenzophenone	4-NH₂	P2₁/c	50.4	AMBNOP01
2-Aminobenzophenone	2-NH₂	P2₁/c	58.7	AMBZPH
4-Hydroxybenzophenone	4-OH	P2₁/c	52.3	HOXPHB
4-Chlorobenzophenone	4-Cl	P2₁/c	56.8	CLBZPH
4,4'-Dichlorobenzophenone	4,4'-di-Cl	C2/c	61.2	DCBZOP
4-Methylbenzophenone	4-CH₃	P2₁/n	54.1	MEBZPH

Key Insights from the Data:

• Steric Effects: Bulky substituents in the ortho positions generally lead to a larger dihedral angle between the phenyl rings to minimize steric hindrance.

• Electronic Effects: The electronic nature of the substituents can also influence the conformation, although this effect is often more subtle than steric effects.

• Crystal Packing: It is crucial to recognize that the observed solid-state conformation is a result of both intramolecular forces and intermolecular interactions within the crystal lattice (crystal packing forces). These packing forces can sometimes lead to conformations that differ from the lowest energy conformation in the gas phase or in solution.

Alternative Analytical Techniques: A Comparative Overview

While X-ray crystallography provides the definitive solid-state structure, other analytical techniques offer complementary information and can be particularly useful when suitable crystals cannot be obtained.

Caption: Comparison of Analytical Techniques for Structural Elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the connectivity of atoms in a molecule in solution.[2] For substituted benzophenones, ¹H and ¹³C NMR spectra can confirm the substitution pattern and provide information about the electronic environment of the different atoms.

• Strengths:

  • Provides detailed information about the chemical environment and connectivity of atoms.[7]

  • The sample is analyzed in solution, which can be more representative of the conditions in which the molecule is used (e.g., in biological assays).

  • Non-destructive technique.[8]

• Weaknesses:

  • Does not directly provide a three-dimensional structure in the same way as X-ray crystallography. While techniques like Nuclear Overhauser Effect (NOE) can provide through-space distance constraints to build a 3D model, this is often more complex for small molecules compared to macromolecules.

  • For complex molecules, spectra can be crowded and difficult to interpret fully.[8]

  • Less sensitive than mass spectrometry, requiring a larger amount of sample.[9]

Mass Spectrometry (MS)

Mass spectrometry is an essential tool for determining the molecular weight of a compound and can provide structural information through the analysis of fragmentation patterns.[10]

• Strengths:

  • Provides a highly accurate molecular weight, which can confirm the elemental composition.[11]

  • Extremely sensitive, requiring only a very small amount of sample.

  • Fragmentation patterns can provide clues about the connectivity of the molecule.[12]

• Weaknesses:

  • Does not provide information about the three-dimensional arrangement of atoms in space.

  • Isomers with the same mass and similar fragmentation patterns can be difficult to distinguish.

  • It is a destructive technique.

Computational Chemistry

Theoretical calculations, such as Density Functional Theory (DFT), can be used to predict the lowest energy conformation of a molecule in the gas phase.[13]

• Strengths:

  • Can provide insights into the intrinsic conformational preferences of a molecule, free from crystal packing effects.

  • Allows for the study of transition states and reaction mechanisms.

  • Can be used to predict various properties, such as spectroscopic data, which can then be compared with experimental results.[14]

• Weaknesses:

  • The accuracy of the predicted structure is dependent on the level of theory and basis set used.[4]

  • Does not account for the effects of the solid-state environment unless more complex and computationally expensive crystal structure prediction methods are employed.

  • The predicted lowest energy conformation in the gas phase may not be the one observed in the crystal.

Conclusion

For the unambiguous determination of the solid-state structure of substituted benzophenones, single-crystal X-ray diffraction remains the unparalleled technique. It provides a level of detail and certainty that is essential for understanding structure-property relationships and for the rational design of new molecules. While NMR, MS, and computational chemistry are powerful and indispensable tools that provide complementary and crucial information about molecular connectivity, conformation in solution, and intrinsic energetic preferences, they cannot replace the definitive three-dimensional picture offered by X-ray crystallography. A multi-technique approach, leveraging the strengths of each method, will ultimately provide the most comprehensive understanding of these important chemical entities.

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• YouTube. (2024). Decoding Molecular Structures with Nuclear Magnetic Resonance. Available at: [Link] [Accessed: March 11, 2026]

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• The Biochemist. (2021). A beginner's guide to X-ray data processing. Available at: [Link] [Accessed: March 11, 2026]

• University of York. (n.d.). scXRD: Growing single crystals. Available at: [Link] [Accessed: March 11, 2026]

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• Oregon State University. (2014). NMR Analysis of Substituted Benzophenones Analysis Guide. Available at: [Link] [Accessed: March 11, 2026]

• National Center for Biotechnology Information. (2008). Complete assignment of the 1H and 13C NMR spectra of garciniaphenone and keto-enol equilibrium statements for prenylated benzophenones. PubMed. Available at: [Link] [Accessed: March 11, 2026]

• Pioneer Academic Publishing Limited. (n.d.). A Review of Mass Spectrometry as an Important Analytical Tool for Structural Elucidation of Biological Products. Available at: [Link] [Accessed: March 11, 2026]

• University of Rochester. (n.d.). How To: Grow X-Ray Quality Crystals. Available at: [Link] [Accessed: March 11, 2026]

• American Chemical Society. (2002). Correlations of chemical mass shifts of para-substituted acetophenones and benzophenones with brown's σ p + constants. Available at: [Link] [Accessed: March 11, 2026]

• Michigan State University. (n.d.). NMR Spectroscopy. Available at: [Link] [Accessed: March 11, 2026]

• Springer Nature Experiments. (n.d.). The Strengths and Weaknesses of NMR Spectroscopy and Mass Spectrometry with Particular Focus on Metabolomics Research. Available at: [Link] [Accessed: March 11, 2026]

• Royal Society of Chemistry. (n.d.). Determination of benzophenone and related compounds in plastic packaged baby food by ultra-high-performance liquid chromatography coupled to tandem mass spectrometry. Available at: [Link] [Accessed: March 11, 2026]

• BiŌkeanós. (n.d.). The Cambridge Structural Database. Available at: [Link] [Accessed: March 11, 2026]

• SciELO. (n.d.). Computational Modeling and Biological Evaluation of Benzophenone Derivatives as Antileishmanial Agents. Available at: [Link] [Accessed: March 11, 2026]

• Creative Biostructure. (n.d.). Comparison of X-ray Crystallography, NMR and EM. Available at: [Link] [Accessed: March 11, 2026]

• American Chemical Society. (2004). Variable Conformation of Benzophenone in a Series of Resorcinarene-Based Supramolecular Frameworks. Available at: [Link] [Accessed: March 11, 2026]

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• 11. Recent Advances in Mass Spectrometry-Based Structural Elucidation Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-Chloro-4-fluoro-2'-methoxybenzophenone

As a Senior Application Scientist, I approach laboratory safety not merely as a compliance checklist, but as a fundamental extension of chemical mechanism. 3-Chloro-4-fluoro-2'-methoxybenzophenone (CAS 750633-57-9) is a highly specialized halogenated aromatic building block used extensively in drug discovery and advanced materials synthesis[1].

To handle this compound safely, we must first understand its structural motifs. The molecule features a lipophilic benzophenone core coupled with reactive halogen substituents (chloro and fluoro) and an ether linkage. This specific architecture presents distinct occupational hazards: the lipophilicity facilitates rapid dermal absorption, while the halogens increase the potential for localized tissue irritation and environmental persistence[2].

Below is the comprehensive, causality-driven guide for the safe handling, personal protective equipment (PPE) selection, and disposal of 3-Chloro-4-fluoro-2'-methoxybenzophenone.

Hazard Classification & Toxicological Causality

Before selecting PPE, we must understand why the molecule behaves the way it does. The compound is classified under the Globally Harmonized System (GHS) with specific hazard statements. A self-validating safety protocol begins with recognizing the mechanistic reasons behind these classifications.

Table 1: GHS Hazard Classifications and Mechanistic Causality

GHS Code	Hazard Description	Mechanistic Causality (The "Why")
H302	Harmful if swallowed	The highly lipophilic nature of the benzophenone core allows for rapid gastrointestinal absorption, leading to systemic toxicity.
H315	Causes skin irritation	Halogenated aromatics can disrupt the lipid bilayer of the stratum corneum, causing localized dermatitis and erythema upon contact.
H319	Causes serious eye irritation	The compound induces corneal epithelial damage upon contact due to its localized reactivity and fine particulate nature.
H335	May cause respiratory irritation	Fine crystalline dust or aerosols can deposit in the upper respiratory tract, triggering acute inflammatory cascades.

Personal Protective Equipment (PPE) Matrix

To mitigate these risks, a multi-layered PPE system is required. Each layer of protection is chosen based on the chemical's physical state and its permeation kinetics.

• Hand Protection (Gloves):

  • Protocol: Double-gloving is mandatory. Use an inner layer of standard nitrile (4-8 mil) and an outer layer of thick-cut nitrile or Viton[2].

  • Causality: Halogenated organic compounds exhibit high permeation rates through standard thin-film nitrile[2]. If the compound is dissolved in a carrier solvent (e.g., dichloromethane or DMSO), the solvent acts as a permeation enhancer, rapidly carrying the benzophenone derivative through the glove matrix and into the skin. Viton offers superior chemical resistance to halogenated aromatics.

• Eye and Face Protection:

  • Protocol: ANSI Z87.1-approved chemical splash goggles are required[2]. If handling large volumes or conducting transfers outside a draft shield, a full face shield must be added.

  • Causality: Standard safety glasses with side shields are insufficient against fine airborne dust (H335) or accidental solvent splashes. Goggles provide a hermetic seal, preventing particulate ingress into the ocular mucosa (H319).

• Body Protection:

  • Protocol: A fully buttoned, flame-resistant (FR) or standard heavy cotton lab coat. Ankles must be covered (full-length pants), and closed-toe, non-porous shoes are strictly required[2].

  • Causality: The benzophenone core is a combustible solid[3]. Synthetic fabrics (like polyester) can melt into the skin during a flash fire. Cotton or FR lab coats provide a sacrificial barrier against both chemical spills and thermal events.

• Respiratory Protection:

  • Protocol: All handling must occur within a certified laboratory chemical fume hood[2]. If a fume hood is unavailable, an N95/P100 particulate respirator or a half-mask respirator with organic vapor (OV) cartridges is required[4].

  • Causality: Preventing the inhalation of reactive dust (H335) is the primary defense against systemic respiratory exposure[4].

Operational Workflow & Handling Protocol

A safety protocol is only as effective as its execution. Follow this step-by-step methodology for routine weighing and material transfer to ensure a self-validating workflow.

Step-by-Step Handling Methodology:

• Preparation: Verify the fume hood face velocity is functioning correctly (typically 80-120 fpm). Clear the workspace of incompatible materials, specifically strong oxidizers and reducers[3].

• PPE Donning: Inspect gloves for micro-tears. Don inner nitrile, outer Viton, lab coat, and chemical splash goggles.

• Static Mitigation: Halogenated powders often carry a static charge, causing them to aerosolize when a container is opened. Use an anti-static gun or grounded anti-static weighing spatulas to neutralize the charge.

• Transfer: Open the reagent container only inside the fume hood. Weigh the material using a closed-system analytical balance or utilize a draft shield to prevent turbulent air from dispersing the powder.

• Decontamination: After the transfer is complete, wipe down the exterior of the reagent container, the balance pan, and the spatulas with a compatible solvent (e.g., isopropanol) to remove lipophilic traces before removing them from the hood.

Standard Operating Procedure for Fume Hood Handling of Halogenated Benzophenones.

Spill Management & Decontamination

In the event of a localized spill (<50 grams) inside the laboratory:

Step-by-Step Spill Protocol:

• Isolate: Evacuate unnecessary personnel from the immediate area and restrict access[5].

• Contain: Do not dry-sweep the powder, as the mechanical action generates hazardous, respirable aerosols[6].

• Absorb/Collect: Cover the spill with slightly damp absorbent pads or an inert material (e.g., vermiculite or sand) to suppress dust formation[2].

• Clean: Carefully scoop the absorbed material using a non-sparking tool and place it into a sealable, compatible hazardous waste container[3].

• Decontaminate: Wash the spill surface thoroughly with soap and water, followed by an isopropanol wipe, to dissolve and remove any residual lipophilic traces[3].

Waste Disposal Plan

Halogenated organic compounds pose severe environmental risks, particularly to aquatic ecosystems, and must never be disposed of down the drain or in standard municipal trash[4].

Step-by-Step Disposal Protocol:

• Segregation: Collect all 3-Chloro-4-fluoro-2'-methoxybenzophenone waste (including contaminated gloves, wipes, and reaction byproducts) in a dedicated "Halogenated Organic Waste" stream[2].

• Containment: Use high-density polyethylene (HDPE) or glass containers. Crucial Note: Avoid metal safety cans, as halogenated compounds can slowly dissociate over time to produce trace acids (e.g., HCl, HF) that will corrode metal containers[2].

• Labeling: Affix a hazardous waste label immediately. Clearly list the full chemical name ("3-Chloro-4-fluoro-2'-methoxybenzophenone") and note the presence of halogens to prevent mixing with incompatible waste streams[6].

• Storage & Pickup: Store the waste container in a designated Satellite Accumulation Area (SAA) with secondary containment, away from direct sunlight, heat, and sinks[6]. Arrange for pickup by a licensed environmental health and safety (EHS) disposal service for high-temperature incineration[6].

Halogenated Organic Waste Segregation and Disposal Pathway.

References

• Title: Safety Data Sheet (SDS) Benzophenone - LPS Source: lps.org URL:[Link]

• Title: Halogenated Solvents Standard Operating Procedure Source: wsu.edu URL:[Link]

• Title: Material Safety Data Sheet Benzophenone Source: safeschoolssds.com URL:[Link]

• Title: Material Safety Data Sheet: Benzophenone Source: delta.edu URL:[Link]

• Title: 3-Chloro-4-fluoro-2'-methoxybenzophenone | ChemScene Source: chemikart.com URL:[Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
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• 4. employees.delta.edu [employees.delta.edu]
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• 6. pdf.benchchem.com [pdf.benchchem.com]